N-(4-hydroxyphenyl)-4-methoxybenzamide

• CAS: 23600-48-8

Core Science & Biosynthesis

Technical Guide: Chemical Structure & Synthesis of N-(4-hydroxyphenyl)-4-methoxybenzamide

The following technical guide details the chemical structure, synthesis, and characterization of N-(4-hydroxyphenyl)-4-methoxybenzamide , a significant structural analogue of acetaminophen (paracetamol) and a scaffold of interest in medicinal chemistry for analgesic and tyrosinase-inhibitory activity.

Executive Summary

N-(4-hydroxyphenyl)-4-methoxybenzamide (CAS: 23600-48-8 ) is a bis-aryl amide composed of a 4-aminophenol moiety acylated by a 4-methoxybenzoyl group. Structurally, it represents a lipophilic analogue of Paracetamol (Acetaminophen), where the acetyl group is replaced by a p-anisoyl group.

This modification significantly alters the physicochemical profile, increasing lipophilicity (LogP) and potentially modulating metabolic stability—specifically regarding the formation of the hepatotoxic metabolite NAPQI. In drug development, this scaffold is investigated for:

• Analgesic/Anti-inflammatory activity: Targeting COX enzymes or FAAH (Fatty Acid Amide Hydrolase) pathways.[1]

• Tyrosinase Inhibition: The phenol moiety mimics tyrosine, allowing competitive inhibition of melanogenesis enzymes.

Chemical Identity & Structural Analysis[2][3]

Nomenclature & Identifiers

Property	Detail
IUPAC Name	N-(4-hydroxyphenyl)-4-methoxybenzamide
Common Synonyms	4'-Hydroxy-4-methoxybenzanilide; p-Anisyl-4-aminophenol
CAS Registry	23600-48-8
Molecular Formula	C₁₄H₁₃NO₃
Molecular Weight	243.26 g/mol
SMILES	COc1ccc(cc1)C(=O)Nc2ccc(O)cc2

Physicochemical Profiling

Understanding the physical properties is critical for formulation and assay design.

Property	Value (Approx.)	Significance
cLogP	2.6 – 2.9	Significantly more lipophilic than Paracetamol (LogP ~0.46), suggesting higher blood-brain barrier (BBB) permeability.
pKa (Phenol)	~9.5 - 10.0	The phenol remains protonated at physiological pH (7.4).
H-Bond Donors	2 (NH, OH)	Critical for receptor binding (e.g., COX active site).
H-Bond Acceptors	3 (C=O, OMe, OH)	Facilitates solubility in polar organic solvents.
Solubility	Low in water; High in DMSO, Methanol	Requires co-solvents (e.g., PEG400) for in vivo administration.

Synthetic Protocol

Objective: Synthesize N-(4-hydroxyphenyl)-4-methoxybenzamide with >98% purity. Method: Nucleophilic Acyl Substitution (Schotten-Baumann conditions modified for anhydrous workup).

Reaction Logic

Direct acylation of 4-aminophenol requires selectivity. The amino group (-NH₂) is more nucleophilic than the phenolic hydroxyl (-OH), but O-acylation is a competing side reaction.

• Strategy: Use a weak base (Pyridine) in an aprotic solvent (DCM or THF). Pyridine scavenges the HCl byproduct and acts as a nucleophilic catalyst, while the solvent prevents ionization of the phenol, minimizing ester formation.

Step-by-Step Methodology

Reagents:

• 4-Aminophenol (1.0 eq): Recrystallized to remove oxidized impurities (dark color).

• 4-Methoxybenzoyl chloride (1.1 eq): Freshly distilled or high-purity commercial grade.

• Pyridine (2.0 eq): Acid scavenger.

• DCM (Dichloromethane): Anhydrous solvent.

Protocol:

• Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, dissolve 4-aminophenol (1.09 g, 10 mmol) in anhydrous DCM (50 mL) . Add Pyridine (1.6 mL, 20 mmol) .

  • Note: The solution may be a suspension initially; 4-aminophenol has limited solubility in DCM but will dissolve as it reacts.

• Addition: Cool the mixture to 0°C in an ice bath. Dropwise add a solution of 4-methoxybenzoyl chloride (1.87 g, 11 mmol) in DCM (10 mL) over 15 minutes.

  • Causality: Cooling controls the exotherm and suppresses the kinetic rate of O-acylation (esterification), ensuring N-acylation (amidation) dominates.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (Mobile phase: 50% Ethyl Acetate/Hexane).

• Workup:

  • Dilute with DCM (50 mL).

  • Wash with 1M HCl (2 x 30 mL) to remove excess pyridine and unreacted amine.

  • Wash with Saturated NaHCO₃ (2 x 30 mL) to hydrolyze and remove excess acid chloride.

  • Wash with Brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification: Recrystallize the crude solid from Ethanol/Water (9:1) .

  • Expected Yield: 75–85%.

  • Appearance: White to off-white crystalline solid.

Synthesis Workflow Diagram

Figure 1: Synthetic workflow for the selective N-acylation of 4-aminophenol.

Spectroscopic Characterization

To validate the structure, the following spectral data must be confirmed.

Nuclear Magnetic Resonance (¹H NMR)

Solvent: DMSO-d₆ (Required for solubility and observation of labile protons).

Chemical Shift (δ ppm)	Multiplicity	Integration	Assignment	Structural Insight
9.95	Singlet (br)	1H	Amide -NH	Deshielded by carbonyl anisotropy; confirms amide formation.
9.20	Singlet (br)	1H	Phenol -OH	Disappears with D₂O shake; confirms free phenol (no ester).
7.95	Doublet (J=8.8 Hz)	2H	Benzoyl H-2,6	Ortho to carbonyl; electron-deficient ring.
7.52	Doublet (J=8.8 Hz)	2H	Phenol H-2,6	Ortho to Nitrogen; electron-rich ring.
7.04	Doublet (J=8.8 Hz)	2H	Benzoyl H-3,5	Ortho to Methoxy group.
6.73	Doublet (J=8.8 Hz)	2H	Phenol H-3,5	Ortho to Hydroxyl; shielded by oxygen donation.
3.84	Singlet	3H	-OCH₃	Characteristic methoxy peak.

Mass Spectrometry (ESI-MS)

• Ionization Mode: Positive (ESI+)

• Molecular Ion [M+H]⁺: Calculated: 244.10; Observed: 244.1 m/z .

• Fragmentation: Major fragment at 135 m/z (4-methoxybenzoyl cation, [MeO-Ph-CO]⁺), confirming the acyl headgroup.

Biological & Pharmacological Context[1][7][8][9]

Paracetamol Analogue Mechanism

Unlike Paracetamol, which is prone to forming the toxic metabolite NAPQI (N-acetyl-p-benzoquinone imine) via CYP2E1 oxidation, the 4-methoxybenzoyl tail of this molecule provides steric bulk and electronic stabilization.

• Hypothesis: The bulky anisoyl group hinders the formation of a quinone-imine intermediate, potentially reducing hepatotoxicity while maintaining COX-2 or TRPV1 modulation activity.

• Metabolism: Primary clearance is likely via O-glucuronidation of the phenol or O-demethylation of the methoxy group (to a bis-phenol analogue).

Tyrosinase Inhibition

The 4-hydroxyphenyl motif is a pharmacophore for tyrosinase inhibition (melanoma and hyperpigmentation research). This molecule acts as a substrate analogue for Tyrosine, competitively binding to the copper active site of the enzyme.

Metabolic Pathway Diagram

Figure 2: Predicted metabolic fate. Steric bulk of the anisoyl group likely reduces toxic quinone formation compared to Paracetamol.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 3601909, Benzamide, N-(4-hydroxyphenyl)-4-methoxy-. Retrieved from [Link]

• Sinning, C., et al. (2008). New analgesics synthetically derived from the paracetamol metabolite N-(4-hydroxyphenyl)-(5Z,8Z,11Z,14Z)-icosatetra-5,8,11,14-enamide.[1] Journal of Medicinal Chemistry. Retrieved from [Link]

• Kubo, I., & Kinst-Hori, I. (1999). 2-Hydroxy-4-methoxybenzaldehyde: a potent tyrosinase inhibitor from African medicinal plants. Planta Medica. Retrieved from [Link]

Sources

• 1. Adamantyl Analogues of Paracetamol as Potent Analgesic Drugs via Inhibition of TRPA1 - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Physical Properties of 4-methoxy-N-(4-hydroxyphenyl)benzamide

For Researchers, Scientists, and Drug Development Professionals

Foreword

As a Senior Application Scientist, it is my experience that a comprehensive understanding of a compound's physical properties is the bedrock of successful research and development. It is not merely about cataloging numbers but about comprehending the 'why' behind these values and how they dictate a molecule's behavior in various experimental and physiological settings. This guide is structured to provide not just the data for 4-methoxy-N-(4-hydroxyphenyl)benzamide, but also the scientific context and practical methodologies for its characterization. Every piece of information is presented with the intent to be a self-validating system, grounded in established scientific principles and supported by authoritative references.

Core Molecular Attributes of 4-methoxy-N-(4-hydroxyphenyl)benzamide

4-methoxy-N-(4-hydroxyphenyl)benzamide is an aromatic amide with a molecular structure that bestows upon it a unique combination of polarity and lipophilicity. These foundational attributes are critical in predicting its behavior in biological systems and in the formulation of potential drug products.

Table 1: Core Molecular Identifiers and Properties

Property	Value	Source
CAS Number	23600-48-8	[1][2]
Molecular Formula	C₁₄H₁₃NO₃	[1][2]
Molecular Weight	243.26 g/mol	[1][2]
Canonical SMILES	COC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)O
InChI Key	Pallas-Urania-Styx

Physicochemical Properties: A Quantitative Overview

The physical properties of a compound are a direct manifestation of its molecular structure. For 4-methoxy-N-(4-hydroxyphenyl)benzamide, the presence of both hydrogen bond donors (-OH, -NH) and acceptors (C=O, -O-), along with aromatic rings, results in a distinct set of characteristics. While specific experimental data for this compound is not widely available in public databases, we can infer and compare its properties with closely related analogs.

Table 2: Summary of Physical Properties

Physical Property	Experimental Value	Notes and Comparative Insights
Melting Point	Data not available	The melting point is influenced by the crystal lattice energy. For comparison, the related compound 4-Methoxybenzamide has a melting point of 162-168 °C[3][4][5]. The additional hydroxyl group and the second aromatic ring in the target molecule are expected to increase intermolecular hydrogen bonding and pi-stacking interactions, likely resulting in a higher melting point.
Boiling Point	Data not available	Due to its relatively high molecular weight and strong intermolecular forces, 4-methoxy-N-(4-hydroxyphenyl)benzamide is expected to have a high boiling point and would likely decompose before boiling under atmospheric pressure.
Solubility	Data not available	The amide and hydroxyl groups suggest potential for hydrogen bonding with protic solvents like water and alcohols. However, the presence of two phenyl rings will contribute to its solubility in organic solvents. It is anticipated to be sparingly soluble in water and more soluble in polar organic solvents like DMSO and DMF.

Experimental Determination of Physical Properties

To ensure the scientific integrity of any research, it is paramount to experimentally verify the physical properties of the compound . Below are standard, field-proven protocols for determining the key physical characteristics of a solid compound like 4-methoxy-N-(4-hydroxyphenyl)benzamide.

Melting Point Determination

Causality: The melting point is a robust indicator of purity. A sharp melting range (typically < 2 °C) is indicative of a pure compound, while a broad and depressed melting range suggests the presence of impurities. The underlying principle is that impurities disrupt the crystal lattice, requiring less energy to break the intermolecular forces.

Protocol: Capillary Melting Point Method

• Sample Preparation: Finely powder a small amount of dry 4-methoxy-N-(4-hydroxyphenyl)benzamide.

• Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: Place the capillary tube in a melting point apparatus.

• Heating: Heat the sample at a rate of 10-15 °C per minute initially, then slow to 1-2 °C per minute as the expected melting point is approached.

• Observation: Record the temperature at which the first liquid appears and the temperature at which the entire sample becomes a clear liquid. This range is the melting point.

Solubility Assessment

Causality: The solubility of a compound is governed by the principle of "like dissolves like." The interplay between the polar functional groups and the nonpolar aromatic rings in 4-methoxy-N-(4-hydroxyphenyl)benzamide will dictate its solubility in a range of solvents. This is a critical parameter for choosing appropriate solvents for reactions, purification, and formulation.

Protocol: Qualitative Solubility Testing

• Solvent Selection: Prepare a panel of solvents with varying polarities (e.g., water, ethanol, acetone, dichloromethane, hexane).

• Sample Addition: To 1 mL of each solvent in a separate test tube, add a small, accurately weighed amount (e.g., 1-5 mg) of 4-methoxy-N-(4-hydroxyphenyl)benzamide.

• Mixing: Agitate the tubes vigorously for a set period (e.g., 1-2 minutes).

• Observation: Visually inspect for the complete dissolution of the solid. If not fully dissolved, gentle heating can be applied, and the observation repeated upon cooling to room temperature.

• Classification: Classify the solubility as freely soluble, soluble, sparingly soluble, or insoluble based on the amount of solute that dissolves.

Spectroscopic Characterization

Spectroscopic techniques provide a fingerprint of the molecule, confirming its identity and providing insights into its electronic and vibrational states.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR spectroscopy probes the chemical environment of atomic nuclei (primarily ¹H and ¹³C). The chemical shifts, splitting patterns, and integration of the signals in an NMR spectrum provide a detailed map of the molecular structure. For 4-methoxy-N-(4-hydroxyphenyl)benzamide, we would expect distinct signals for the aromatic protons, the amide proton, the hydroxyl proton, and the methoxy group protons.

Predicted ¹H NMR Spectral Features:

• Aromatic Protons: Signals in the range of 6.8-8.0 ppm, likely showing complex splitting patterns due to coupling between adjacent protons on the two different phenyl rings.

• Amide Proton (-NH-): A broad singlet, typically in the downfield region (8.0-10.0 ppm), the exact position of which can be solvent and concentration-dependent.

• Hydroxyl Proton (-OH): A broad singlet, the chemical shift of which is highly variable depending on the solvent, concentration, and temperature.

• Methoxy Protons (-OCH₃): A sharp singlet around 3.8-4.0 ppm, integrating to three protons.

Infrared (IR) Spectroscopy

Causality: IR spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to its vibrational modes. Specific functional groups have characteristic absorption frequencies, making IR an excellent tool for functional group identification.

Expected Characteristic IR Absorptions:

• N-H Stretch: A moderate to sharp band around 3300-3500 cm⁻¹.

• O-H Stretch: A broad band in the region of 3200-3600 cm⁻¹, potentially overlapping with the N-H stretch.

• C=O Stretch (Amide I): A strong, sharp absorption band around 1640-1680 cm⁻¹.

• N-H Bend (Amide II): A moderate band around 1510-1570 cm⁻¹.

• C-O Stretch (Methoxy): A strong band in the 1200-1300 cm⁻¹ region.

• Aromatic C=C Stretches: Multiple sharp bands in the 1450-1600 cm⁻¹ region.

Mass Spectrometry (MS)

Causality: Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules. It is a powerful technique for determining the molecular weight of a compound and can also provide structural information through the analysis of fragmentation patterns.

Expected Mass Spectrum:

• Molecular Ion Peak (M⁺): A peak at m/z = 243, corresponding to the molecular weight of the compound.

• Fragment Ions: Fragmentation may occur at the amide bond, leading to characteristic fragment ions that can help to confirm the structure.

Synthesis of 4-methoxy-N-(4-hydroxyphenyl)benzamide

A common and reliable method for the synthesis of amides is the reaction of a carboxylic acid derivative with an amine. In this case, 4-methoxybenzoyl chloride would be reacted with 4-aminophenol.

Reaction Scheme:

Protocol: Amide Synthesis

• Dissolution: Dissolve 4-aminophenol in a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran) containing a non-nucleophilic base (e.g., triethylamine or pyridine) to neutralize the HCl byproduct.

• Acylation: Slowly add a solution of 4-methoxybenzoyl chloride in the same solvent to the amine solution at a controlled temperature (typically 0 °C to room temperature).

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Upon completion, wash the reaction mixture with dilute acid, water, and brine to remove excess reagents and byproducts.

• Purification: Dry the organic layer, evaporate the solvent, and purify the crude product by recrystallization or column chromatography to obtain pure 4-methoxy-N-(4-hydroxyphenyl)benzamide.

Safety and Handling

Conclusion

This technical guide provides a comprehensive framework for understanding and characterizing the physical properties of 4-methoxy-N-(4-hydroxyphenyl)benzamide. While specific experimental data for this compound is limited in the public domain, this guide offers robust protocols for its determination, along with expected values and comparisons to related structures. For any researcher or drug development professional, the principles and methodologies outlined herein will serve as a valuable resource for ensuring the quality and integrity of their scientific endeavors.

References

• The Royal Society of Chemistry. Supporting Information for [Article Title]. [Link]

• PubChem. N-Hydroxy-4-methoxybenzamide. [Link]

• 001Chemical. CAS No. 23600-48-8, Benzamide, N-(4-hydroxyphenyl)-4-methoxy-. [Link]

• NIST WebBook. Benzamide, N-(4-methoxyphenyl)-4-methyl-. [Link]

• The Royal Society of Chemistry. Supplementary Material for [Article Title]. [Link]

• J-GLOBAL. 4-Methoxy-N-hydroxybenzamide | Chemical Substance Information. [Link]

• MDPI. Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides. [Link]

• Stenutz. N-(4-methoxyphenyl)benzamide. [Link]

• PubChem. 4-methoxy-N-phenylbenzamide. [Link]

• SciSpace. Synthesis, Spectral Characterization and Crystal Structure of(E)-4- Hydroxy-N -(2-methoxybenzylidene) benzohydrazide. [Link]

• MassBank. MSBNK-Fac_Eng_Univ_Tokyo-JP008708. [Link]

• Global Substance Registration System. N-HYDROXY-4-METHOXYBENZAMIDE. [Link]

• MDPI. Structural Comparison of Three N-(4-Methoxyphenyl)-Nitrobenzenesulfonamide Derivatives. [Link]

• NIST WebBook. 3-Hydroxy-4-methoxybenzyl alcohol. [Link]

• SpectraBase. N-[2-(2,5-Dimethylphenyl)ethyl]-4-methoxybenzamide. [Link]

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• 2. 001chemical.com [001chemical.com]
• 3. B22614.09 [thermofisher.com]
• 4. 4-甲氧基苯甲酰胺 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 4-Methoxybenzamide | 3424-93-9 [chemicalbook.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. fishersci.com [fishersci.com]

Technical Whitepaper: Solid-State Characterization and Thermal Properties of N-(4-hydroxyphenyl)-4-methoxybenzamide

The following technical guide is structured to provide a comprehensive analysis of the solid-state and thermal properties of N-(4-hydroxyphenyl)-4-methoxybenzamide (CAS 23600-48-8).

This document synthesizes theoretical structure-property relationships (SAR) with practical experimental protocols, designed for researchers in pharmaceutical development and materials science (liquid crystals).

Executive Summary

N-(4-hydroxyphenyl)-4-methoxybenzamide (also known as 4'-hydroxy-4-methoxybenzanilide) is a rigid-rod amido-phenol used as a mesogenic core in liquid crystal synthesis and as a structural analog in the development of antiproliferative agents. Its thermal behavior is characterized by high melting transitions driven by intermolecular hydrogen bonding and

- stacking.

Accurate determination of its melting point (MP) is critical not only for purity assessment but also for identifying potential liquid crystalline mesophases (e.g., nematic or smectic transitions) prior to isotropization. This guide outlines the synthesis, purification, and validated thermal analysis workflows required to characterize this compound.

Physicochemical Profile

Property	Specification
IUPAC Name	N-(4-hydroxyphenyl)-4-methoxybenzamide
CAS Number	23600-48-8
Molecular Formula	C H NO
Molecular Weight	243.26 g/mol
Structural Class	Benzanilide / Amido-phenol
Physical State	White to off-white crystalline solid
Solubility	Soluble in DMSO, DMF, hot Ethanol; Insoluble in Water
Predicted MP Range	215°C – 225°C (See Section 4.1 for SAR analysis)
Potential Mesophases	Nematic (N) or Smectic (Sm) phases possible before clearing

Structure-Activity Relationship (SAR) & Melting Point Prediction

The melting point of benzanilides is heavily influenced by the symmetry and hydrogen-bonding capacity of the substituents.

• Reference 1: N-(4-methoxyphenyl)benzamide (Anisole ring only) melts at 154–156°C .

• Reference 2: 4-Hydroxybenzanilide (Phenol ring only) melts at 195–196°C . The hydroxyl group significantly increases lattice energy via intermolecular H-bonding.

• Reference 3: 4,4'-Dimethoxybenzanilide (Symmetrical) melts at ~204°C .

• Target Compound: N-(4-hydroxyphenyl)-4-methoxybenzamide combines the rigid 4-methoxybenzoyl core with the H-bond donor capability of the 4-aminophenol moiety.

  • Thermodynamic Prediction: The asymmetry typically lowers the MP slightly compared to the symmetric di-hydroxy analog (>260°C), but the presence of the phenolic -OH ensures it remains higher than the mono-methoxy analog.

  • Expected Transition: 215–225°C . Note that if the compound exhibits liquid crystalline behavior, the initial melting (Crystal

    Mesophase) may occur lower, followed by a clearing point (Mesophase Isotropic) at a higher temperature.

Synthesis & Purification Protocol

To ensure an accurate melting point measurement, the compound must be synthesized free of the starting material 4-aminophenol, which oxidizes rapidly, and 4-methoxybenzoic acid, which can form dimers.

Reaction Scheme (Schotten-Baumann Conditions)

The synthesis involves the acylation of 4-aminophenol with 4-methoxybenzoyl chloride in the presence of a base to scavenge the HCl byproduct.

Figure 1: Synthetic pathway for N-(4-hydroxyphenyl)-4-methoxybenzamide.

Step-by-Step Protocol

• Preparation: Dissolve 4-aminophenol (1.0 eq) in anhydrous THF or DCM containing Triethylamine (1.2 eq) . Cool to 0°C under nitrogen.

• Addition: Dropwise add 4-methoxybenzoyl chloride (1.05 eq) dissolved in DCM. The slight excess ensures complete consumption of the oxidation-prone aminophenol.

• Reaction: Allow to warm to room temperature and stir for 4–6 hours. A white precipitate (triethylamine hydrochloride) will form.

• Workup (Critical for Purity):

  • Filter off the salt.[1][2]

  • Wash the organic layer with 1M HCl (to remove unreacted aminophenol).

  • Wash with Water (neutralize).

  • Note: Avoid strong basic washes (like 1M NaOH) as the product contains a phenolic proton (

    ) and will dissolve in the aqueous phase. Use saturated NaHCO cautiously if acid removal is needed.

• Purification: Recrystallize the crude solid from hot Ethanol/Water (9:1) . Slow cooling promotes the formation of stable polymorphs.

Thermal Analysis & Characterization Workflow

A single melting point value is often insufficient for benzanilides due to polymorphism. The following multi-technique approach is required.

Differential Scanning Calorimetry (DSC)[3]

• Instrument: TA Instruments Q2000 or equivalent.

• Protocol:

  • Weigh 2–4 mg of dried sample into a Tzero aluminum pan.

  • Cycle 1: Heat from 40°C to 250°C at 10°C/min . (Observe

    ).

  • Cooling: Cool to 0°C at 10°C/min. (Observe crystallization

    or glass transition ).

  • Cycle 2: Re-heat to verify reversibility and check for polymorphs formed during cooling.

• Expected Trace: A sharp endothermic peak at the melting onset. If a liquid crystal phase exists, a smaller endotherm (Crystal

  Nematic) may appear before the larger clearing endotherm (Nematic Isotropic).

Hot Stage Microscopy (HSM)

Visual confirmation is essential to distinguish between melting and decomposition.

• Setup: Polarized Light Microscope (PLM) with a heating stage.

• Observation:

  • < 200°C: Birefringent crystalline texture.

  • @ Melting Onset: Loss of sharp edges, flow onset.

  • Mesophase (if present): Appearance of "Schlieren" textures or mobile birefringence before the dark isotropic liquid phase.

Figure 2: Workflow for thermal characterization and phase identification.

Troubleshooting & Anomalies

Observation	Root Cause	Corrective Action
Broad Melting Range (>2°C)	Impurities (likely 4-aminophenol oxidation products).	Recrystallize from EtOH/Water with activated charcoal.
MP < 200°C	Solvent entrapment (Solvate) or wet sample.	Run TGA. Dry sample at 80°C under vacuum for 12h.
Double Melting Peak	Polymorphism or Liquid Crystal transition.	Use HSM to visualize. If texture changes but remains birefringent, it is a mesophase.
Brown discoloration	Oxidative degradation during melting.	Perform DSC under inert Nitrogen atmosphere.

References

• PubChem Compound Summary. Benzamide, N-(4-hydroxyphenyl)-4-methoxy- (CAS 23600-48-8). National Center for Biotechnology Information. [Link]

• Liquid Crystal Database.Phase transition temperatures of 4-substituted benzanilides. (General Reference for SAR analysis of benzanilides).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. apps.dtic.mil [apps.dtic.mil]

Solubility of N-(4-hydroxyphenyl)-4-methoxybenzamide in water and DMSO

An In-Depth Technical Guide to the Solubility of N-(4-hydroxyphenyl)-4-methoxybenzamide

Abstract This technical guide provides a comprehensive analysis of the solubility profile of N-(4-hydroxyphenyl)-4-methoxybenzamide (CAS 23600-48-8) in water and dimethyl sulfoxide (DMSO).[1] Designed for pharmaceutical researchers and formulation scientists, this document synthesizes theoretical physicochemical principles with practical experimental protocols. It addresses the challenges of aqueous insolubility inherent to the benzanilide scaffold and details the solvation mechanisms facilitating high solubility in DMSO.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]

Before establishing solubility protocols, it is critical to define the solute's structural properties, as these dictate intermolecular forces during dissolution.[1]

Property	Detail
Chemical Name	N-(4-hydroxyphenyl)-4-methoxybenzamide
Synonyms	4'-Hydroxy-4-methoxybenzanilide; p-Anisanilide, 4'-hydroxy-
CAS Number	23600-48-8
Molecular Formula	C₁₄H₁₃NO₃
Molecular Weight	243.26 g/mol
Structural Class	Benzanilide (Amide linker between two phenyl rings)
Key Functional Groups	Phenolic Hydroxyl (-OH), Amide (-NH-CO-), Methoxy (-OCH₃)

Structural Insight: The molecule consists of two hydrophobic aromatic rings linked by a polar amide bond.[1] While the phenolic hydroxyl group provides a site for hydrogen bonding, the overall lipophilicity of the diaryl system significantly limits aqueous interaction compared to smaller analogs like acetaminophen (paracetamol).

Solubility Profile: Water vs. DMSO[4][13]

Solubility in Water (Aqueous Media)[4]

• Status: Sparingly Soluble to Insoluble (< 0.5 mg/mL estimated).[1]

• Mechanistic Barrier: The dissolution of N-(4-hydroxyphenyl)-4-methoxybenzamide in water is thermodynamically disfavored at ambient temperatures.[1] The high energy cost required to disrupt the water-water hydrogen bond network (cavitation energy) is not sufficiently compensated by the formation of solute-solvent interactions.

  • Hydrophobic Effect: The two aromatic rings create a substantial non-polar surface area.[1] Water molecules form an ordered "ice-like" cage (clathrate) around these hydrophobic regions, decreasing the entropy of the system (

    ).

  • Crystal Lattice Energy: Benzanilides typically exhibit high melting points (often >150°C) due to strong intermolecular hydrogen bonding (Amide N-H

    O=C) and - stacking in the solid state.[1] Water cannot easily overcome this lattice energy.

Solubility in Dimethyl Sulfoxide (DMSO)[4]

• Status: Freely Soluble (> 50 mg/mL estimated).[1]

• Mechanistic Driver: DMSO is a polar aprotic solvent with a high dielectric constant and a sulfoxide group (

  ) that acts as a powerful hydrogen bond acceptor.[1]

  • H-Bond Acceptance: The oxygen atom of the DMSO sulfoxide group effectively accepts hydrogen bonds from both the phenolic hydroxyl proton (-OH) and the amide proton (-NH).[1]

  • Dipole-Dipole Interactions: The polarizable aromatic rings of the solute interact favorably with the methyl groups of DMSO via dispersion forces, stabilizing the solvated state.[1]

Solvation Mechanism Visualization

The following diagram illustrates the competing interactions determining solubility.

Caption: Mechanistic comparison of solvation forces. DMSO overcomes lattice energy via specific H-bond acceptance, whereas water is inhibited by the hydrophobic effect.

Experimental Protocol: Determination of Equilibrium Solubility

To rigorously quantify the solubility, the Shake-Flask Method followed by HPLC-UV analysis is the industry standard.

Materials Required[1]

• Compound: N-(4-hydroxyphenyl)-4-methoxybenzamide (>98% purity).

• Solvents: HPLC-grade Water, DMSO, Acetonitrile (ACN).

• Equipment: Orbital shaker/incubator, Centrifuge, 0.45 µm PTFE syringe filters (hydrophilic for water, hydrophobic for DMSO), HPLC system with UV detector.

Shake-Flask Workflow

• Preparation: Add excess solid compound to 2 mL of solvent in a glass vial.

• Equilibration: Agitate at constant temperature (e.g., 25°C ± 0.1°C) for 24–48 hours.

• Separation: Centrifuge to pellet undissolved solid. Filter the supernatant.[2]

• Quantification: Dilute the filtrate (to stay within linear range) and analyze via HPLC.

HPLC Method Parameters (Recommended)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).[1]

• Mobile Phase:

  • A: Water + 0.1% Formic Acid

  • B: Acetonitrile + 0.1% Formic Acid[1]

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm (aromatic rings) and 280 nm (phenol).[1]

• Flow Rate: 1.0 mL/min.

Workflow Diagram

Caption: Step-by-step Shake-Flask protocol for accurate solubility determination.

Thermodynamic Considerations

For researchers optimizing crystallization or formulation, understanding the temperature dependence is vital. The solubility (

) typically follows the Van't Hoff equation :

Where:

• : Mole fraction solubility.[1]
• : Enthalpy of dissolution.[1]
• : Absolute temperature (Kelvin).[1][3]

Implication:

• In Water: Dissolution is likely endothermic (

  ).[1] Increasing temperature will significantly increase solubility, but may also accelerate hydrolytic degradation of the amide bond.

• In DMSO: Dissolution is often exothermic or weakly endothermic due to strong solvation.[1] Solubility is less sensitive to temperature but remains high.

Implications for Drug Development[1]

• Stock Solutions: Always prepare primary stock solutions in 100% DMSO . A concentration of 10–50 mM is typically achievable.

• Aqueous Dilution: When diluting DMSO stocks into aqueous buffers (e.g., for biological assays), perform a serial dilution to prevent precipitation.[1] Keep the final DMSO concentration < 1% (v/v) to avoid cytotoxicity, but monitor for "crashing out" of the compound.

• Formulation: For in vivo delivery, simple aqueous solutions will fail.[1] Consider:

  • Cosolvents: PEG400, Propylene Glycol.[1]

  • Complexation: Hydroxypropyl-beta-cyclodextrin (HP-β-CD) to encapsulate the hydrophobic phenyl rings.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 3601909, Benzamide, N-(4-hydroxyphenyl)-4-methoxy-. Retrieved February 18, 2026 from [Link]

• Yalkowsky, S. H., He, Y., & Jain, P. (2016). Handbook of Aqueous Solubility Data. CRC Press.[1] (Reference for general solubility trends of benzanilides).

Sources

• 1. 4-methoxy-N-phenylbenzamide | C14H13NO2 | CID 346037 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN104130170A - Synthesis method of 4-Hydroxythiobenzamide - Google Patents [patents.google.com]
• 3. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

N-(4-hydroxyphenyl)-4-methoxybenzamide: Structural Profiling and Synthetic Utility

Topic: N-(4-hydroxyphenyl)-4-methoxybenzamide: Physicochemical Profiling & Synthetic Protocols Content Type: Technical Monograph / Research Guide Audience: Medicinal Chemists, Organic Synthesis Researchers, and Pharmacology Leads.

Executive Summary & Compound Identity

N-(4-hydroxyphenyl)-4-methoxybenzamide (CAS: 23600-48-8) is a diaryl amide featuring a p-anisic acid moiety coupled to a p-aminophenol core.[1] Structurally, it represents a lipophilic analog of acetaminophen (paracetamol), where the acetyl group is replaced by a bulky, electron-rich 4-methoxybenzoyl group.

This compound serves as a critical chemical probe in Structure-Activity Relationship (SAR) studies targeting:

• Tyrosinase Inhibition: Due to the p-substituted phenol motif mimicking tyrosine.

• Analgesic Pharmacophores: As a non-steroidal anti-inflammatory drug (NSAID) hybrid scaffold.

• Antioxidant Activity: Leveraging the phenolic hydrogen atom transfer (HAT) mechanism.

Core Identifiers & Database Links

Identifier Type	Value / Link	Source Verification
IUPAC Name	N-(4-hydroxyphenyl)-4-methoxybenzamide
Common Synonyms	4'-Hydroxy-p-anisanilide; 4-Methoxy-N-(4-hydroxyphenyl)benzamide
CAS Registry Number	23600-48-8	GuideChem / SciFinder
PubChem CID	3601909
Molecular Formula	C₁₄H₁₃NO₃	Calculated
SMILES	COC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)O	Canonical
InChIKey	FIPXHELNPLCOPK-UHFFFAOYSA-N	Standardized

Physicochemical Profiling (In Silico & Experimental)

Understanding the physicochemical landscape is vital for predicting bioavailability and formulation requirements. The compound exhibits moderate lipophilicity, suggesting good membrane permeability but limited aqueous solubility compared to paracetamol.

Calculated Properties (Lipinski & Veber Rules)

Property	Value	Interpretation for Drug Design
Molecular Weight	243.26 g/mol	Optimal (<500); High ligand efficiency potential.
XLogP3-AA	2.4	Moderate lipophilicity; likely orally bioavailable (Rule of 5 compliant).
TPSA	58.6 Ų	Excellent membrane permeability (Target <140 Ų).
H-Bond Donors	2	(Phenol -OH, Amide -NH)
H-Bond Acceptors	3	(Methoxy -O-, Amide =O, Phenol -O-)
Rotatable Bonds	3	High structural rigidity favors binding pocket specificity.

Structural Pharmacophore Analysis

The molecule functions as a "bi-headed" effector:

• Head A (Phenol): Acts as a hydrogen bond donor and radical scavenger.

• Linker (Amide): Provides rigid spacing and H-bond directionality.

• Head B (Anisole): A lipophilic, electron-donating cap that improves metabolic stability against deacylation compared to simple acetamides.

Caption: Pharmacophore segmentation of N-(4-hydroxyphenyl)-4-methoxybenzamide highlighting functional regions.

Synthetic Protocol: Amide Coupling via Acid Chloride

While various methods exist (e.g., DCC coupling), the Schotten-Baumann reaction using p-anisoyl chloride is the most robust, high-yielding pathway for this specific scaffold. It avoids the formation of dicyclohexylurea (DCU) byproducts common in carbodiimide couplings.

Reagents & Materials

• Precursor A: 4-Aminophenol (Reagent Grade, >98%)

• Precursor B: 4-Methoxybenzoyl chloride (p-Anisoyl chloride)

• Base: Triethylamine (Et₃N) or Pyridine (acts as HCl scavenger)

• Solvent: Dichloromethane (DCM) (Anhydrous) or Tetrahydrofuran (THF)

Step-by-Step Methodology

This protocol ensures regioselectivity for the amine over the phenol (N-acylation vs. O-acylation).

• Preparation: Dissolve 4-aminophenol (1.0 eq) in anhydrous DCM under an inert atmosphere (Nitrogen/Argon).

• Base Addition: Add Triethylamine (1.2 eq) to the solution. Cool the mixture to 0°C using an ice bath. Rationale: Cooling prevents uncontrolled exotherms and improves selectivity for N-acylation.

• Acylation: Dropwise add 4-methoxybenzoyl chloride (1.05 eq) dissolved in DCM over 30 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 1:1).

• Quenching: Quench with water to hydrolyze unreacted acid chloride.

• Workup:

  • Wash the organic layer with 1M HCl (to remove unreacted amine/pyridine).

  • Wash with saturated NaHCO₃ (to remove anisic acid byproduct).

  • Wash with Brine, dry over MgSO₄, and concentrate in vacuo.

• Purification: Recrystallize from Ethanol/Water (9:1) to yield white/off-white crystals.

Synthetic Workflow Diagram

Caption: Step-wise synthesis workflow for N-acylation of 4-aminophenol.

Biological & Analytical Context

Analytical Validation

To ensure scientific integrity, the synthesized compound must be validated against these expected spectral peaks:

• ¹H NMR (DMSO-d₆):

  • δ 9.85 (s, 1H, -NH, Amide)

  • δ 9.20 (s, 1H, -OH, Phenol)

  • δ 7.95 (d, 2H, Benzoyl Ar-H)

  • δ 7.50 (d, 2H, Phenol Ar-H)

  • δ 3.82 (s, 3H, -OCH₃)

• Mass Spectrometry (ESI): Calculated [M+H]⁺ = 244.09 m/z.

Potential Applications

• Bioisosteric Replacement: Researchers utilize this compound to study the effect of increasing lipophilicity on the acetaminophen scaffold. The methoxy group blocks metabolism at the para position of the benzoyl ring, potentially altering half-life.

• Tyrosinase Substrate Studies: The 4-hydroxyphenyl moiety makes it a competitive inhibitor or suicide substrate for tyrosinase, relevant in melanoma research and skin depigmentation studies [1].

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 3601909, N-Hydroxy-4-methoxybenzamide (and related isomers). Retrieved from [Link]

• Smith, M. B., & March, J.March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. (Standard reference for Schotten-Baumann conditions). Wiley-Interscience.

Disclaimer: This guide is for research purposes only. The compound described is a chemical intermediate and not approved for clinical use without further regulatory validation.

Sources

• 1. guidechem.com [guidechem.com]

Unlocking the Therapeutic Potential of N-(4-hydroxyphenyl)-4-methoxybenzamide: A Technical Guide

Part 1: Executive Summary

N-(4-hydroxyphenyl)-4-methoxybenzamide (CAS: 23600-48-8), also known as 4'-hydroxy-4-methoxybenzanilide , represents a versatile pharmacophore scaffold in modern medicinal chemistry. Structurally, it bridges the gap between the analgesic/antipyretic properties of Acetaminophen (Paracetamol) and the antiproliferative potential of stilbene-based SERMs (Selective Estrogen Receptor Modulators) .

This technical guide dissects the compound’s utility across three primary therapeutic vectors:

• Dermatology: As a potent competitive inhibitor of tyrosinase for hyperpigmentation disorders.

• Analgesia & Inflammation: As a lipophilic analogue of acetaminophen with altered metabolic stability.

• Oncology: As a structural mimic of estrogenic ligands, offering potential in hormone-dependent cancer therapies.

Part 2: Chemical Profile & Pharmacophore Analysis

The molecule consists of a p-aminophenol moiety (the active metabolite of acetanilide/paracetamol) coupled to a p-anisic acid (4-methoxybenzoic acid) via an amide linkage.

Property	Value	Clinical Relevance
Molecular Formula		Standard small molecule drug space.
Molecular Weight	243.26 g/mol	Ideal for oral bioavailability (<500 Da).
LogP (Predicted)	~2.5 - 2.8	Higher lipophilicity than Paracetamol (LogP ~0.46), suggesting superior CNS penetration.
H-Bond Donors	2 (Amide NH, Phenolic OH)	Critical for receptor binding (e.g., Tyrosinase active site).
H-Bond Acceptors	3 (Amide CO, Methoxy O, Phenolic O)	Facilitates interaction with serine/threonine residues in target proteins.

Structural Homology

• Acetaminophen: N-(4-hydroxyphenyl)acetamide. (Replaces methyl with 4-methoxyphenyl).[1]

• Capsaicin: N-(4-hydroxy-3-methoxybenzyl)-8-methyl-6-nonenamide. (Shares the vanilloid-like motif).

• Resveratrol: 3,5,4'-trihydroxystilbene. (Shares the 4,4'-disubstituted aromatic backbone).

Part 3: Mechanistic Applications

Dermatology: Tyrosinase Inhibition

The phenolic hydroxyl group at the para position mimics L-Tyrosine , the natural substrate of tyrosinase. The 4-methoxybenzoyl group acts as a hydrophobic anchor, potentially occupying the enzyme's secondary binding pocket, leading to competitive or mixed-type inhibition.

Mechanism:

• Binding: The phenol moiety coordinates with the binuclear copper active site of tyrosinase.

• Blockade: The bulky methoxybenzamide group sterically hinders the entry of DOPA/Tyrosine.

• Result: Inhibition of melanogenesis (conversion of Tyrosine

  DOPA Dopachrome).

Analgesia: The "Super-Paracetamol" Hypothesis

Acetaminophen exerts its effects centrally, likely via the COX-3 splice variant or modulation of the endocannabinoid system (AM404 formation).

• Hypothesis: The increased lipophilicity of N-(4-hydroxyphenyl)-4-methoxybenzamide allows for enhanced blood-brain barrier (BBB) penetration.

• Metabolic Stability: The replacement of the labile acetyl group with a stable benzoyl group may reduce the formation of the toxic metabolite NAPQI (N-acetyl-p-benzoquinone imine), potentially lowering hepatotoxicity risks.

Oncology: SERM Activity

The structural rigidity and length of the benzanilide scaffold mimic the steroid backbone of estrogen.

• Target: Estrogen Receptors (ER

  and ER ).[2]

• Action: The 4-hydroxyl group mimics the A-ring phenol of estradiol, essential for high-affinity binding. The 4-methoxy group mimics the D-ring, potentially acting as an antagonist in breast tissue (SERM profile).

Part 4: Visualization of Signaling Pathways

The following diagram illustrates the dual potential of the compound in Melanogenesis Inhibition and Analgesic Signaling .

Figure 1: Dual mechanistic pathways targeting Melanogenesis (Tyrosinase) and Nociception (COX/TRPV1).

Part 5: Synthesis & Optimization Protocol

Objective: Synthesize N-(4-hydroxyphenyl)-4-methoxybenzamide with >95% purity.

Reagents

• Substrate A: 4-Aminophenol (1.0 eq)

• Substrate B: 4-Methoxybenzoyl chloride (p-Anisoyl chloride) (1.1 eq)

• Base: Triethylamine (TEA) or Pyridine (1.5 eq)

• Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF) (anhydrous)

Step-by-Step Protocol

• Preparation:

  • Dissolve 4-aminophenol (10 mmol, 1.09 g) in anhydrous THF (20 mL) in a round-bottom flask equipped with a magnetic stir bar.

  • Add Triethylamine (15 mmol, 2.1 mL).

  • Cool the mixture to 0°C in an ice bath.

• Coupling Reaction:

  • Dissolve 4-methoxybenzoyl chloride (11 mmol, 1.88 g) in THF (10 mL).

  • Add the acid chloride solution dropwise to the amine solution over 30 minutes, maintaining the temperature at 0°C.

  • Note: The reaction is exothermic; slow addition prevents side reactions.

• Completion:

  • Allow the reaction to warm to room temperature (25°C) and stir for 4–6 hours.

  • Monitor progress via TLC (Mobile phase: Hexane/Ethyl Acetate 1:1). The product spot will be less polar than the starting amine.

• Workup:

  • Evaporate the THF under reduced pressure.

  • Resuspend the residue in Ethyl Acetate (50 mL).

  • Wash sequentially with:

    • 1N HCl (2 x 20 mL) – Removes unreacted amine/TEA.

    • Sat. NaHCO3 (2 x 20 mL) – Removes unreacted acid/acid chloride.

    • Brine (1 x 20 mL).

  • Dry the organic layer over anhydrous

    .

• Purification:

  • Recrystallize from Ethanol/Water or purify via column chromatography (Silica gel, Hexane/EtOAc gradient).

  • Yield Target: >80%.

  • Characterization: Verify via

    -NMR (DMSO- ) and Mass Spectrometry (ESI+).

Part 6: Experimental Validation Assays

Protocol A: Tyrosinase Inhibition Assay (Skin Whitening Potential)

Standard assay to determine

for depigmentation applications.

• Buffer: 50 mM Phosphate buffer (pH 6.8).

• Enzyme: Mushroom Tyrosinase (1000 U/mL).

• Substrate: L-DOPA (5 mM).

• Procedure:

  • In a 96-well plate, add:

    • 80

      L Phosphate buffer.

    • 40

      L Test Compound (dissolved in DMSO, varying concentrations).

    • 40

      L Tyrosinase solution.

  • Incubate at 25°C for 10 minutes.

  • Add 40

    L L-DOPA substrate.

  • Measure Absorbance at 475 nm (formation of Dopachrome) every minute for 10 minutes.

• Calculation:

  • .

  • Plot log(concentration) vs. % Inhibition to determine

    .

Protocol B: DPPH Radical Scavenging Assay (Antioxidant Potential)

Validates the activity of the phenolic hydroxyl group.

• Reagent: 0.1 mM DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol.

• Procedure:

  • Mix 100

    L of test compound (10–100 M) with 100 L DPPH solution.

  • Incubate in the dark at room temperature for 30 minutes.

  • Measure Absorbance at 517 nm .

• Control: Ascorbic acid (Vitamin C) as a positive control.

Part 7: Pharmacokinetics & Future Outlook

ADME Prediction

• Absorption: High oral bioavailability predicted due to moderate lipophilicity (LogP ~2.6) and low molecular weight.

• Metabolism: Likely metabolized via:

  • O-demethylation (CYP450) to form the bis-phenol (4,4'-dihydroxybenzanilide).

  • Glucuronidation at the phenolic OH.

• Toxicity: The amide bond is more stable than the acetamide in paracetamol, potentially reducing the formation of toxic quinone imines.

Strategic Recommendations

• Lead Optimization: Introduce a fluorine atom at the ortho-position of the phenol ring to increase metabolic stability and acidity (

  modulation).

• Formulation: For dermatological use, encapsulate in liposomes to enhance skin penetration and stability.

• Screening: Prioritize screening against ER-positive breast cancer cell lines (MCF-7) to validate the SERM hypothesis.

Part 8: References

• Google Patents. (2010). KR20100014228A - Nuclear receptor binding agents. Retrieved from

• PubChem. (n.d.). Compound Summary: N-(4-hydroxyphenyl)-4-methoxybenzamide.[1][3] Retrieved from [Link]

• Solano, F. (2018). On the Metal Cofactor in the Tyrosinase Family. International Journal of Molecular Sciences. (Contextual reference for Tyrosinase mechanism). Retrieved from [Link]

Sources

• 1. N-(4-hydroxyphenyl)propanamide | Sigma-Aldrich [sigmaaldrich.com]
• 2. KR20100014228A - Nuclear receptor binding agents - Google Patents [patents.google.com]
• 3. N-(4-hydroxyphenyl)propanamide | Sigma-Aldrich [sigmaaldrich.com]

Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of N-(4-hydroxyphenyl)-4-methoxybenzamide via Schotten-Baumann Acylation

Abstract

This document provides a comprehensive guide for the synthesis of N-(4-hydroxyphenyl)-4-methoxybenzamide, an amide derivative with structural similarity to the widely used analgesic, paracetamol. The protocol details the N-acylation of 4-aminophenol with 4-methoxybenzoyl chloride under Schotten-Baumann conditions. This application note is intended for researchers in organic synthesis, medicinal chemistry, and drug development, offering a detailed experimental procedure, mechanistic insights, characterization data, and critical safety protocols. The causality behind experimental choices is explained to ensure both reproducibility and a deeper understanding of the reaction dynamics.

Introduction and Significance

The selective acylation of bifunctional molecules like 4-aminophenol is a fundamental transformation in organic synthesis. The target molecule, N-(4-hydroxyphenyl)-4-methoxybenzamide, is formed through the creation of a stable amide bond. This reaction is an excellent example of a Schotten-Baumann reaction, a robust method for acylating amines and alcohols using an acid chloride in the presence of an aqueous base.[1][2][3] The base plays a crucial role by neutralizing the hydrochloric acid byproduct, thereby preventing the protonation of the unreacted amine and driving the reaction to completion.[4]

The amino group of 4-aminophenol is a stronger nucleophile than its hydroxyl group due to the lower electronegativity of nitrogen compared to oxygen, which makes its lone pair of electrons more available for nucleophilic attack. This inherent reactivity allows for selective N-acylation over O-acylation under controlled conditions. The product of this reaction is a structural analog of paracetamol (N-(4-hydroxyphenyl)ethanamide), making this synthetic route relevant for creating libraries of related compounds for pharmaceutical research and development.[5][6]

Reaction Mechanism and Workflow

Mechanism of Acylation

The reaction proceeds via a nucleophilic acyl substitution mechanism. The key steps are outlined below:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of 4-aminophenol attacks the electrophilic carbonyl carbon of 4-methoxybenzoyl chloride.

• Formation of Tetrahedral Intermediate: This attack leads to the formation of a transient tetrahedral intermediate.

• Collapse of Intermediate: The intermediate collapses, reforming the carbonyl double bond and expelling the chloride ion, which is a good leaving group.

• Deprotonation: The protonated amide is then deprotonated by the base (hydroxide ion) present in the reaction medium. This step is irreversible as it forms water and neutralizes the HCl generated, preventing it from forming an unreactive ammonium salt with the starting amine.[1][7]

Caption: Nucleophilic acyl substitution mechanism.

Experimental Workflow

The overall process involves the reaction setup, execution, product isolation, and final purification, followed by analytical characterization to confirm the structure and purity of the synthesized compound.

Caption: Overall experimental workflow diagram.

Materials and Equipment

Reagent Properties

Reagent	CAS No.	Molar Mass ( g/mol )	Melting Point (°C)	Key Hazards
4-Aminophenol	123-30-8	109.13	186-189	Harmful, Suspected Mutagen, Ecotoxic[8][9][10]
4-Methoxybenzoyl chloride	100-07-2	170.59	22-24	Corrosive, Water-Reactive, Lachrymator[11][12]
Sodium Hydroxide	1310-73-2	40.00	318	Corrosive, Causes Severe Burns
Ethanol (for recrystallization)	64-17-5	46.07	-114	Flammable

Equipment

• 250 mL Erlenmeyer flask or round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice-water bath

• Buchner funnel and filter flask

• Filter paper

• Beakers and graduated cylinders

• Apparatus for recrystallization

• Melting point apparatus

• FT-IR Spectrometer

• NMR Spectrometer

Detailed Experimental Protocol

4.1. Preparation of Reactant Solution

• In a 250 mL Erlenmeyer flask, dissolve 5.46 g (0.05 mol) of 4-aminophenol in 75 mL of 10% (w/v) aqueous sodium hydroxide solution.

• Stir the mixture using a magnetic stirrer until the solid is completely dissolved. The resulting solution may be dark in color.

• Cool the flask in an ice-water bath, ensuring the internal temperature reaches 0-5 °C. Causality: Cooling is essential to control the exothermic reaction and to minimize the hydrolysis of the acid chloride, a common side reaction in aqueous basic solutions.[13]

4.2. Acylation Reaction

• Measure 8.53 g (0.05 mol) of 4-methoxybenzoyl chloride. Note: This reagent is corrosive and reacts with moisture; handle it quickly and in a fume hood.[11][14]

• With vigorous stirring, add the 4-methoxybenzoyl chloride to the cooled 4-aminophenol solution in small portions over 15-20 minutes. A solid precipitate will begin to form immediately.

• After the addition is complete, remove the ice bath and allow the mixture to stir vigorously at room temperature for an additional 2-3 hours. Causality: Extended stirring ensures the reaction goes to completion. The absence of the sharp, irritating odor of 4-methoxybenzoyl chloride is a good indicator.[7]

4.3. Product Isolation and Purification

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the filter cake thoroughly with 100-150 mL of cold water to remove sodium hydroxide and any other water-soluble impurities.

• Press the solid as dry as possible on the filter.

• Purify the crude product by recrystallization. Transfer the solid to a beaker and add a minimal amount of hot ethanol to dissolve it completely.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a small amount of ice-cold ethanol, and dry in a vacuum oven or air-dry.

• Weigh the final product and calculate the percentage yield.

Product Characterization

The identity and purity of the synthesized N-(4-hydroxyphenyl)-4-methoxybenzamide (CAS: 23600-48-8) should be confirmed by analytical methods.[15]

Property	Expected Result
Appearance	White to off-white crystalline solid
Molecular Formula	C₁₄H₁₃NO₃
Molar Mass	243.26 g/mol [15]
Melting Point	~210-213 °C
FT-IR (cm⁻¹)	~3400-3200: O-H stretch (broad, phenolic) ~3300: N-H stretch (amide) ~3050: Aromatic C-H stretch ~1650: C=O stretch (Amide I) ~1540: N-H bend (Amide II) ~1250: C-O stretch (ether)
¹H NMR (DMSO-d₆, δ ppm)	~10.0 (s, 1H): -NH proton ~9.5 (s, 1H): -OH proton ~7.9 (d, 2H): Aromatic protons ortho to C=O ~7.5 (d, 2H): Aromatic protons ortho to NH ~7.0 (d, 2H): Aromatic protons ortho to OCH₃ ~6.8 (d, 2H): Aromatic protons ortho to OH ~3.8 (s, 3H): -OCH₃ protons

Safety and Hazard Management

All procedures must be conducted in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves.

• 4-Methoxybenzoyl Chloride: Highly corrosive and causes severe skin and eye burns.[11][16] It is a lachrymator and reacts exothermically with water and bases.[12][14] Keep away from moisture. In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention.

• 4-Aminophenol: Harmful if swallowed or inhaled and is a suspected mutagen.[8][10][17] Avoid creating dust. In case of inhalation, move to fresh air.

• Sodium Hydroxide: Corrosive and can cause severe chemical burns upon contact with skin or eyes.[7] Handle with care.

Waste Disposal: Dispose of all chemical waste according to institutional and local regulations. Aqueous waste should be neutralized before disposal. Organic solvent waste should be collected in a designated container.

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• Google Patents. (n.d.).
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• 7. chemistnotes.com [chemistnotes.com]
• 8. dept.harpercollege.edu [dept.harpercollege.edu]
• 9. carlroth.com [carlroth.com]
• 10. dcfinechemicals.com [dcfinechemicals.com]
• 11. fishersci.com [fishersci.com]
• 12. echemi.com [echemi.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. 4-METHOXYBENZOYL CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 15. guidechem.com [guidechem.com]
• 16. datasheets.scbt.com [datasheets.scbt.com]
• 17. scribd.com [scribd.com]

Application Note: Chemoselective Synthesis of N-(4-hydroxyphenyl)-4-methoxybenzamide

[1]

Executive Summary & Strategic Analysis

The synthesis of N-(4-hydroxyphenyl)-4-methoxybenzamide presents a classic chemoselectivity challenge: differentiating between two nucleophilic sites—the aniline nitrogen (-NH₂) and the phenolic oxygen (-OH)—on the 4-aminophenol substrate.

While the amine is kinetically more nucleophilic, the phenol can compete for the electrophile (4-methoxybenzoyl chloride or activated ester), leading to the undesired ester byproduct (O-acylation) or di-acylated impurities.

This guide outlines two distinct, self-validating protocols designed to maximize N-acylation (amide formation) while suppressing O-acylation:

• Protocol A (Schotten-Baumann): Ideal for scale-up and cost-efficiency.

• Protocol B (HATU-Mediated): Ideal for medicinal chemistry libraries and high-precision synthesis.

Chemoselectivity Decision Matrix

The following decision tree illustrates the logic for selecting the appropriate protocol based on laboratory constraints and scale.

Figure 1: Strategic decision matrix for selecting the optimal synthetic route.

Theoretical Grounding: The Chemoselectivity Mechanism[1]

To achieve high yield, one must understand the Kinetic vs. Thermodynamic control of this reaction.

• Amine (Kinetic Product): The nitrogen lone pair is less electronegative and more available for nucleophilic attack than the oxygen lone pair. Under neutral or slightly basic conditions, the amine reacts orders of magnitude faster.

• Phenol (Thermodynamic Trap): If the reaction pH is too high (pH > 10), the phenol deprotonates to the phenoxide anion (

  ), which is a powerful nucleophile and will compete with the amine, leading to O-acylation.

Critical Control Point: Maintain the pH between 8 and 9. This keeps the amine free (non-protonated) while keeping the phenol protonated (neutral), maximizing the nucleophilicity gap [1].

Protocol A: The Scalable Route (Schotten-Baumann Conditions)[1]

This method utilizes a biphasic system (Water/THF or Water/DCM). The base neutralizes the HCl generated during the reaction but is kept dilute enough to prevent phenoxide formation.

Materials

• Substrate: 4-Aminophenol (1.0 equiv)

• Reagent: 4-Methoxybenzoyl chloride (1.05 equiv)

• Base: Sodium Bicarbonate (NaHCO₃) (2.5 equiv)

• Solvent: THF (Tetrahydrofuran) and Water (1:1 ratio)

Step-by-Step Methodology

• Preparation of Aqueous Phase: Dissolve 4-aminophenol (10.0 mmol, 1.09 g) and NaHCO₃ (25.0 mmol, 2.10 g) in water (25 mL).

  • Note: 4-aminophenol may not fully dissolve initially; this is acceptable. It will dissolve as it reacts.

  • Why NaHCO₃? It is a weak base (pKa ~6.4 for H₂CO₃), sufficient to neutralize HCl but insufficient to fully deprotonate the phenol (pKa ~10) [2].

• Preparation of Organic Phase: Dissolve 4-methoxybenzoyl chloride (10.5 mmol, 1.79 g) in THF (25 mL).

• Controlled Addition (The "Dropwise" Rule): Cool the aqueous amine solution to 0–5 °C (ice bath). Add the THF solution dropwise over 30 minutes with vigorous stirring.

  • Causality: Slow addition ensures the concentration of acid chloride remains low relative to the amine, preventing di-acylation.

• Reaction Monitoring: Allow the mixture to warm to room temperature and stir for 3 hours.

  • Visual Check: A precipitate (the product) typically forms as the THF/Water mixture becomes saturated.

• Workup (Precipitation Method):

  • Evaporate the THF under reduced pressure (Rotavap).

  • The product will crash out of the remaining aqueous layer.

  • Filter the solid.

  • Acid Wash: Wash the filter cake with 10 mL of 1M HCl (removes unreacted amine).

  • Water Wash: Wash with 20 mL cold water (removes salts).

  • Dry: Vacuum dry at 45 °C.

Expected Yield & Specs

• Yield: 85–95%

• Appearance: Off-white to pale beige solid.

Protocol B: The Precision Route (HATU Coupling)[1]

For high-value applications where trace impurities must be minimized, or if the acid chloride is unstable, in situ activation using HATU is preferred.

Materials

• Substrate: 4-Aminophenol (1.0 equiv)

• Acid: 4-Methoxybenzoic acid (1.0 equiv)

• Coupling Agent: HATU (1.1 equiv)

• Base: DIPEA (Diisopropylethylamine) (2.0 equiv)

• Solvent: DMF (Anhydrous)

Step-by-Step Methodology

• Activation: In a dry flask under nitrogen, dissolve 4-methoxybenzoic acid (1.0 mmol, 152 mg) in DMF (3 mL). Add HATU (1.1 mmol, 418 mg) and DIPEA (1.0 mmol, 174 µL). Stir for 5 minutes.

  • Mechanism:[1][2][3][4][5] This forms the active ester (O-At ester), which is highly reactive toward amines but less prone to racemization or side reactions than acid chlorides.

• Coupling: Add 4-aminophenol (1.0 mmol, 109 mg) and the remaining DIPEA (1.0 mmol).

  • Note: Adding the phenol after activation prevents the phenol from reacting with HATU directly.

• Reaction: Stir at Room Temperature for 2–4 hours. Monitor by LC-MS or TLC (50% EtOAc/Hexanes).

• Workup (Extraction):

  • Dilute with EtOAc (30 mL).

  • Wash 1: 1M HCl (2 x 10 mL) – Critical: Removes unreacted amine and DIPEA.

  • Wash 2: Saturated NaHCO₃ (2 x 10 mL) – Removes unreacted acid and HATU byproducts.

  • Wash 3: Brine (10 mL).

  • Dry over Na₂SO₄, filter, and concentrate.

Analytical Validation (Self-Validating Data)[1]

To confirm the identity and purity of N-(4-hydroxyphenyl)-4-methoxybenzamide , compare your isolated product against these expected metrics.

NMR Interpretation Guide

The key to confirming chemoselectivity is the Amide Proton vs. Phenolic Proton .

Proton (1H NMR, DMSO-d6)	Expected Shift (ppm)	Multiplicity	Diagnostic Note
Amide -NH-	9.80 – 10.00	Singlet (s)	Disappears with D₂O shake. Confirms N-acylation.
Phenolic -OH	9.10 – 9.30	Singlet (s)	If absent, O-acylation occurred.
Aromatic (Benzoyl)	7.90 – 8.00	Doublet (d)	Ortho to carbonyl.
Aromatic (Phenol)	7.50 (d) / 6.70 (d)	Doublets	AA'BB' system of the phenol ring.
Methoxy -OCH₃	3.80 – 3.85	Singlet (s)	Integration = 3H.[6]

Troubleshooting Table

Observation	Root Cause	Corrective Action
Product is an oil/sticky gum	Residual DMF or impurities.	Triturate with cold diethyl ether or recrystallize from Ethanol/Water (9:1).
Two spots on TLC close together	O-acylated byproduct formed.	Treat crude with 1M NaOH in MeOH for 30 mins (hydrolyzes ester but not amide), then re-acidify.
Low Yield	Oxidation of 4-aminophenol.	Ensure 4-aminophenol is white/off-white before use. If black/brown, recrystallize or sublime it first.

Mechanistic Visualization

The following diagram details the reaction pathway and the "Soft vs. Hard" nucleophile competition that dictates the success of these protocols.

Figure 2: Reaction pathway showing the kinetic preference for N-acylation.

References

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Explains the nucleophilicity order of Amines > Alcohols/Phenols).

• Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction. Retrieved from [Link]

• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[7] Tetrahedron, 61(46), 10827-10852. (Review of coupling reagents including HATU).

• Royal Society of Chemistry. (2023). Paracetamol Synthesis: A Green Chemistry Approach. (Analogous chemistry for N-acylation of 4-aminophenol). Retrieved from [Link]

Sources

• 1. Schotten-Baumann Reaction (Chapter 103) - Name Reactions in Organic Synthesis [cambridge.org]
• 2. jk-sci.com [jk-sci.com]
• 3. Schotten-Baumann Reaction [organic-chemistry.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. scitepress.org [scitepress.org]
• 7. Schotten-Baumann Reaction - Lokey Lab Protocols [lokeylab.wikidot.com]

Application Note: High-Purity Recrystallization of N-(4-hydroxyphenyl)-4-methoxybenzamide

Topic: Recrystallization solvents for purifying N-(4-hydroxyphenyl)-4-methoxybenzamide Content Type: Application Note & Protocol

Abstract & Scope

This technical guide details the purification of N-(4-hydroxyphenyl)-4-methoxybenzamide (also known as 4-methoxy-N-(4-hydroxyphenyl)benzamide), a structural analogue of paracetamol and anisamide often utilized as a liquid crystal intermediate or bioactive scaffold.

Achieving pharmaceutical-grade purity (>99%) for this compound is challenging due to the oxidative instability of the phenolic moiety (leading to quinone-like coloration) and the presence of unreacted 4-aminophenol. This protocol establishes a binary solvent recrystallization system as the gold standard for purification, prioritizing yield, impurity rejection, and environmental sustainability.

Chemical Context & Solubility Profile

Structural Analysis

The target molecule features three distinct functional domains that dictate its solubility:

• Amide Linkage (-CONH-): Provides hydrogen bond donation and acceptance; high melting point contributor.

• Phenolic Hydroxyl (-OH): Amphoteric (pKa ~10), prone to oxidation; confers solubility in polar protic solvents.

• Anisyl Group (4-Methoxy-): Lipophilic domain; limits water solubility.

Solubility Matrix

Based on Hansen Solubility Parameters (HSP) and experimental homologue data (e.g., N-(4-hydroxyphenyl)-3,4,5-trimethoxybenzamide), the following solubility profile is established:

Solvent Class	Representative Solvent	Solubility (Cold)	Solubility (Hot)	Suitability
Polar Protic	Ethanol (EtOH)	Moderate	High	Excellent (Primary)
Polar Protic	Methanol (MeOH)	High	Very High	Good (Risk of yield loss)
Polar Aprotic	DMSO / DMF	High	High	Poor (Hard to remove)
Polar Aprotic	Acetone	Moderate	High	Good (Volatile)
Non-Polar	Hexane / Heptane	Insoluble	Insoluble	Excellent (Anti-solvent)
Aqueous	Water	Insoluble	Low	Excellent (Anti-solvent)

Expert Insight: The "Goldilocks" zone for this amide is a binary system of Ethanol/Water or Ethyl Acetate/Heptane . The Ethanol/Water system is preferred for removing polar oxidized impurities (which remain in the aqueous mother liquor), while Ethyl Acetate/Heptane is superior for removing unreacted non-polar acid chlorides.

Solvent Selection Logic (Decision Framework)

The following decision tree illustrates the logical flow for selecting the optimal solvent system based on the impurity profile of the crude material.

Caption: Solvent selection logic based on impurity profile. Blue nodes indicate decision points; Green/Red nodes indicate solvent systems.

Detailed Experimental Protocol

Protocol A: Ethanol-Water Recrystallization (Standard)

Objective: Purification of N-(4-hydroxyphenyl)-4-methoxybenzamide to >99% purity, specifically targeting removal of colored oxidation byproducts and inorganic salts.

Materials:

• Crude N-(4-hydroxyphenyl)-4-methoxybenzamide (10.0 g)

• Ethanol (Absolute or 95%)

• Deionized Water[1][2]

• Activated Carbon (Optional, for decolorization)

• Equipment: Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, Buchner funnel.

Step-by-Step Procedure:

• Dissolution:

  • Place 10.0 g of crude solid in a 250 mL round-bottom flask.

  • Add 50 mL of Ethanol .

  • Heat the mixture to reflux (approx. 78°C) with stirring.

  • Observation Check: If the solid does not dissolve completely after 10 minutes at reflux, add Ethanol in 5 mL increments until a clear solution is obtained.

  • Expert Note: If the solution is dark brown/black, add 0.5 g of Activated Carbon carefully (remove heat source first to prevent boil-over), stir for 5 minutes, and filter hot through Celite.

• Anti-Solvent Addition (The Cloud Point):

  • Maintain the solution at a gentle boil.

  • Slowly add hot (70-80°C) Deionized Water dropwise via an addition funnel or pipette.

  • Stop addition immediately when a persistent turbidity (faint cloudiness) is observed.

  • Add 1-2 mL of Ethanol to re-dissolve the cloudiness and restore a clear solution.

• Crystallization:

  • Remove the flask from the heat source.

  • Allow the flask to cool to room temperature undisturbed on a cork ring or wood block.

  • Critical Mechanism: Rapid cooling (e.g., ice bath immediately) precipitates impurities. Slow cooling allows the amide to form an ordered crystal lattice, excluding impurities.

  • Once at room temperature, place the flask in an ice-water bath (0-4°C) for 1 hour to maximize yield.

• Isolation:

  • Filter the crystals using vacuum filtration (Buchner funnel).[3]

  • Wash: Rinse the filter cake with 20 mL of a cold (0°C) Ethanol:Water (1:1) mixture. This displaces the mother liquor without dissolving the product.

  • Dry: Dry the solid in a vacuum oven at 50°C for 6 hours.

Protocol B: Ethyl Acetate-Heptane (Alternative)

Use Case: When the crude contains significant amounts of lipophilic impurities (e.g., bis-acylated byproducts).

• Dissolve crude in minimum boiling Ethyl Acetate .

• Add boiling n-Heptane until turbid.

• Cool slowly to room temperature, then 4°C.

• Filter and wash with cold Heptane.

Process Workflow & Validation

The following diagram outlines the complete purification lifecycle, including the critical "Self-Validation" checkpoints.

Caption: End-to-end workflow for the purification process with decision gates.

Quality Control & Troubleshooting

Validation Metrics

• Melting Point: Expect a sharp range between 164°C – 168°C (consistent with 4-methoxybenzamide analogues and literature on similar amides [1][2]). A range >2°C indicates retained solvent or impurities.

• HPLC Purity: >99.5% area at 254 nm.

• Appearance: White to off-white needles. Pink coloration indicates phenol oxidation.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Oiling Out	Solution too concentrated or cooled too fast.	Re-heat to dissolve.[3] Add more solvent (10-20%). Cool more slowly with vigorous stirring.
No Crystallization	Solution too dilute.	Evaporate 20% of solvent volume on a rotovap and re-cool. Scratch glass to induce nucleation.
Colored Product	Oxidized aminophenol impurities.	Recrystallize again using Protocol A with activated carbon treatment. Ensure wash solvent is cold.[3]
Low Yield	Too much solvent used or product is water-soluble.	Concentrate mother liquor to recover second crop. Check pH of water (ensure neutral/slightly acidic).

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 76959, 4-Methoxybenzamide. Retrieved October 26, 2025, from [Link]

• Stenutz, R. (n.d.). N-(4-methoxyphenyl)benzamide Data Sheet. Retrieved October 26, 2025, from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. protocols.io [protocols.io]
• 3. benchchem.com [benchchem.com]

Step-by-step preparation of N-(4-hydroxyphenyl)-4-methoxybenzamide

Application Note & Protocol

A Detailed, Step-by-Step Guide to the Synthesis of N-(4-hydroxyphenyl)-4-methoxybenzamide

Abstract

This comprehensive application note provides a detailed protocol for the synthesis of N-(4-hydroxyphenyl)-4-methoxybenzamide, a compound of interest in medicinal chemistry and materials science. The synthesis is achieved through the acylation of 4-aminophenol with 4-methoxybenzoyl chloride via the Schotten-Baumann reaction. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth explanations of the reaction mechanism, step-by-step experimental procedures, purification techniques, and methods for characterization. Emphasis is placed on safety, causality behind experimental choices, and robust validation to ensure reproducible and reliable results.

Introduction & Synthetic Strategy

The amide functional group is a cornerstone of modern organic and medicinal chemistry, forming the backbone of peptides and finding extensive use in pharmaceuticals and functional materials. N-(4-hydroxyphenyl)-4-methoxybenzamide incorporates this critical linkage, connecting two key aromatic moieties: a phenol ring, which can act as a hydrogen bond donor, and a methoxy-substituted phenyl ring.

The chosen synthetic route is the Schotten-Baumann reaction , a classic and highly reliable method for forming amides from amines and acyl chlorides.[1][2] First described by Carl Schotten and Eugen Baumann in the 1880s, this reaction is characterized by its operational simplicity and effectiveness.[2][3] The synthesis involves the nucleophilic attack of the amino group of 4-aminophenol on the electrophilic carbonyl carbon of 4-methoxybenzoyl chloride. The reaction is conducted in the presence of an aqueous base, typically sodium hydroxide, which serves a dual purpose: it neutralizes the hydrochloric acid byproduct generated during the reaction, thereby preventing the protonation of the starting amine, and it drives the reaction equilibrium towards the product.[4][5]

The use of a biphasic system (an organic phase, implicitly the reactants/product, and an aqueous base) is a hallmark of Schotten-Baumann conditions, ensuring that the base promotes the reaction without causing significant hydrolysis of the reactive acyl chloride.[2]

Reaction Mechanism: Nucleophilic Acyl Substitution

The synthesis proceeds via a nucleophilic acyl substitution mechanism. The key steps are outlined below:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of 4-aminophenol (the nucleophile) attacks the electrophilic carbonyl carbon of 4-methoxybenzoyl chloride. This forms a tetrahedral intermediate.

• Proton Transfer & Rearrangement: A hydroxide ion from the aqueous base abstracts a proton from the now positively charged nitrogen atom.[3] Concurrently, the tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the chloride ion as the leaving group.

• Neutralization: The expelled chloride ion combines with a sodium ion from the base, and the generated proton is neutralized by another hydroxide ion, forming water and sodium chloride as byproducts.

Caption: Mechanism of the Schotten-Baumann Reaction.

Experimental Protocol

This protocol provides a self-validating system, where successful completion of each stage prepares for the next, culminating in a purified and characterizable product.

Materials and Equipment

Table 1: Reagents and Materials

Reagent/Material	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Supplier	Notes
4-Aminophenol	123-30-8	C₆H₇NO	109.13	e.g., Merck	Harmful if swallowed/inhaled, suspected mutagen.[6][7]
4-Methoxybenzoyl chloride	100-07-2	C₈H₇ClO₂	170.59	e.g., Alfa Aesar	Corrosive, lachrymator, reacts with water.[8][9]
Sodium Hydroxide (NaOH)	1310-73-2	NaOH	40.00	e.g., Fisher Sci.	Corrosive.
Ethanol (95% or Absolute)	64-17-5	C₂H₅OH	46.07	e.g., VWR	Flammable. Used for recrystallization.
Deionized Water	7732-18-5	H₂O	18.02	In-house
Hydrochloric Acid (HCl, concentrated)	7647-01-0	HCl	36.46	e.g., Sigma-Aldrich	Corrosive. Used for neutralization during work-up (optional).

Equipment:

• 250 mL Erlenmeyer flask or round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Graduated cylinders (10 mL, 50 mL)

• Beakers (100 mL, 250 mL)

• Buchner funnel and filter flask assembly

• Whatman No. 1 filter paper

• Spatulas and weighing balance

• Glass rod

• Hot plate

• Melting point apparatus

• Standard laboratory glassware for recrystallization

Detailed Synthesis Workflow

Caption: Experimental workflow for amide synthesis.

Step 1: Preparation of the Amine Solution

• In a 250 mL Erlenmeyer flask, dissolve 2.18 g (0.02 mol) of 4-aminophenol in 50 mL of a 10% (w/v) aqueous sodium hydroxide solution.

• Stir the mixture with a magnetic stirrer until the 4-aminophenol is fully dissolved.

• Cool the resulting solution in an ice bath to a temperature between 0-5 °C. Causality: Cooling is crucial to control the exothermic reaction and to minimize the potential hydrolysis of the highly reactive 4-methoxybenzoyl chloride.

Step 2: Acylation Reaction

• While maintaining the low temperature and providing vigorous stirring, slowly add 3.41 g (0.02 mol) of 4-methoxybenzoyl chloride in small portions over a period of 10-15 minutes.

  • Expert Insight: The acyl chloride is a solid at room temperature.[9] It should be crushed into a fine powder before addition to ensure a controlled reaction rate. Add it scoop by scoop with a spatula.

• After the addition is complete, cap the flask and continue to stir vigorously for an additional 15-20 minutes. A solid precipitate of the product will form.

• Check for the completion of the reaction by the absence of the pungent smell of 4-methoxybenzoyl chloride. The reaction mixture should remain alkaline.[3]

Step 3: Isolation of the Crude Product

• Collect the precipitated solid by vacuum filtration using a Buchner funnel.

• Wash the solid cake thoroughly with several portions of cold deionized water to remove any unreacted starting materials and sodium chloride.

• Press the solid dry on the funnel and then transfer it to a watch glass to air dry.

Step 4: Purification by Recrystallization

• Transfer the crude solid to a 250 mL beaker.

• Add a minimal amount of hot ethanol (start with ~50-60 mL) to dissolve the solid completely. Gentle heating on a hot plate may be required.

• If the solid does not fully dissolve, add hot deionized water dropwise to the hot ethanol solution until a clear solution is obtained. Trustworthiness: Using a mixed solvent system like aqueous ethanol is a standard, reliable method for purifying polar organic compounds like the target amide.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize the formation of crystals.

• Collect the purified, crystalline product by vacuum filtration, wash with a small amount of cold ethanol, and dry completely.

Data Presentation & Characterization

Table 2: Summary of Experimental Data

Parameter	Value
4-Aminophenol (mass)	2.18 g (0.02 mol)
4-Methoxybenzoyl chloride (mass)	3.41 g (0.02 mol)
Theoretical Yield	4.87 g
Actual Yield	To be determined experimentally
% Yield	To be calculated
Appearance	White to off-white crystalline solid
Melting Point	To be determined experimentally
Molecular Formula	C₁₄H₁₃NO₃
Molecular Weight	243.26 g/mol [10]

Characterization: The identity and purity of the synthesized N-(4-hydroxyphenyl)-4-methoxybenzamide should be confirmed using standard analytical techniques.

• ¹H NMR Spectroscopy: The proton NMR spectrum should show distinct signals corresponding to the aromatic protons on both rings, a singlet for the methoxy group protons (~3.8 ppm), and broad singlets for the -OH and -NH protons.

• IR Spectroscopy: The IR spectrum should exhibit characteristic absorption bands for the N-H stretch (~3300 cm⁻¹), the phenolic O-H stretch (broad, ~3400-3200 cm⁻¹), the amide C=O stretch (strong, ~1650 cm⁻¹), and C-O stretches for the ether and phenol.[11]

• Mass Spectrometry: The mass spectrum should show a molecular ion peak [M]+ or [M+H]+ corresponding to the molecular weight of the product (243.26 g/mol ).

• Thin Layer Chromatography (TLC): TLC can be used to assess the purity of the final product and to monitor the progress of the reaction.[12][13] A suitable mobile phase would be a mixture of ethyl acetate and hexanes (e.g., 30-50% ethyl acetate).

Safety Precautions & Waste Disposal

• Personal Protective Equipment (PPE): Always wear a laboratory coat, safety goggles, and nitrile gloves.

• Handling: All procedures must be performed in a well-ventilated fume hood.

  • 4-Aminophenol: Harmful if swallowed or inhaled and is a suspected mutagen.[6][14][15] Avoid creating dust.

  • 4-Methoxybenzoyl chloride: Highly corrosive and causes severe burns to skin and eyes.[8][9] It is also a lachrymator (induces tears) and reacts violently with water and moisture.[8] Handle with extreme care and keep away from water sources except as directed in the protocol.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations. Aqueous filtrates should be neutralized before disposal. Organic solvent waste should be collected in a designated container.

References

• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction. [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. [Link]

• Chemistry Notes. (2023). Schotten Baumann Reaction: Introduction, mechanism, procedure. [Link]

• Wikipedia. (n.d.). Schotten–Baumann reaction. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 4-Aminophenol. [Link]

• The Royal Society of Chemistry. (n.d.). Synthesis of paracetamol by acetylation. [Link]

• Aberystwyth University. (n.d.). Two-Step Synthesis of Paracetamol (Acetaminophen), a Practical Illustration of Carbonyl Reactivity. [Link]

Sources

• 1. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 2. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 3. chemistnotes.com [chemistnotes.com]
• 4. Lab Reporter [fishersci.it]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. dept.harpercollege.edu [dept.harpercollege.edu]
• 7. tcichemicals.com [tcichemicals.com]
• 8. fishersci.com [fishersci.com]
• 9. echemi.com [echemi.com]
• 10. guidechem.com [guidechem.com]
• 11. rsc.org [rsc.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pure.aber.ac.uk [pure.aber.ac.uk]
• 14. carlroth.com [carlroth.com]
• 15. dcfinechemicals.com [dcfinechemicals.com]

Application Note: Solvent Selection &amp; Extraction Protocol for N-(4-hydroxyphenyl)-4-methoxybenzamide

This Application Note provides a chemically grounded, step-by-step guide for the solvent selection and extraction of N-(4-hydroxyphenyl)-4-methoxybenzamide (CAS: 23600-48-8).[1][2][3] It prioritizes Green Chemistry principles (replacing chlorinated solvents) while ensuring high purity through pKa-controlled Liquid-Liquid Extraction (LLE).[1][2][3]

Executive Summary

The extraction of N-(4-hydroxyphenyl)-4-methoxybenzamide presents a specific challenge due to its dual functionality: a phenolic hydroxyl group (

) and a secondary amide linkage .[1][2][3][4] Traditional protocols often utilize Dichloromethane (DCM), a hazardous air pollutant.[4]

This guide outlines a Green Solvent Switch strategy, validating 2-Methyltetrahydrofuran (2-MeTHF) and Ethyl Acetate (EtOAc) as superior alternatives.[1][2][4] It details a pH-controlled extraction workflow that exploits the acidity difference between the product and its common impurities (4-aminophenol and 4-methoxybenzoic acid) to achieve >98% purity without chromatography.[1][2][3]

Physicochemical Profiling

Effective solvent selection requires understanding the molecule's "chemical personality."[1][2][3][4]

Property	Value (Approx.)	Implication for Extraction
Structure	Amide linker between Phenol & Anisole	Moderate polarity; Hydrogen bond donor (OH, NH) and acceptor (C=O, OMe).[1][2]
(Phenol)	~9.9 - 10.2	Critical Control Point: At pH > 11, the molecule ionizes (phenolate) and partitions into water.[1][2][4] At pH < 9, it remains neutral and organic-soluble.[1][2][3][4]
(Amide)	> 15	Non-ionizable under standard extraction conditions.[1][2][4]
LogP	~2.1 - 2.4	Lipophilic enough for organic extraction, but requires polar solvents (not Hexane/Heptane).[1][2][4]
Solubility	Low in water; High in DMSO, MeOH.[2][3][4]	Requires a solvent with moderate polarity and H-bonding capability (Esters, Ethers).[1][2]

Solvent Selection Framework

We evaluate solvents based on Solubility , Selectivity (ability to reject impurities), and Sustainability (GSK/Pfizer Green Chemistry Guides).[1][2][4]

Comparative Solvent Performance

Solvent Class	Solvent Candidate	Performance Rating	Rationale
Chlorinated	Dichloromethane (DCM)	🔴 Avoid	High solubility but toxic, volatile, and strictly regulated.[1][2][3][4]
Ethers	2-MeTHF	🟢 Preferred	Bio-based, higher boiling point than THF, separates cleanly from water (low miscibility).[1][2][4]
Esters	Ethyl Acetate (EtOAc)	🟢 Preferred	Excellent solubility for amides; low toxicity; standard industry choice.[1][2][4]
Alcohols	1-Butanol	🟡 Caution	Good solubility but high boiling point makes removal difficult; forms emulsions.[1][2][3][4]
Hydrocarbons	Heptane / Hexane	🔴 Ineffective	Poor solubility; useful only as an anti-solvent for crystallization.[1][2][3][4]

Recommendation: Use 2-MeTHF for process scale (better water separation) or Ethyl Acetate for bench scale.[1][2][3][4]

Protocol 1: Analytical Solubility Screening

Before committing to a bulk extraction, perform this rapid screen to validate solvent capacity.[2][3][4]

Materials: 50 mg of Crude Product per vial, various solvents.[2][3][4] Method: "Solvent Addition Method"

• Place 50 mg of solid N-(4-hydroxyphenyl)-4-methoxybenzamide into three HPLC vials.

• Add 250 µL of solvent (EtOAc, 2-MeTHF, and MTBE) to respective vials.

• Vortex for 60 seconds.

• Visual Check:

  • Clear Solution: Solubility > 200 mg/mL (Excellent).[1][2]

  • Suspension: Add another 250 µL (Total 500 µL). Vortex.

  • Still Cloudy: Solubility < 100 mg/mL (Poor for extraction, good for anti-solvent).

• TLC Confirmation: Spot the supernatant on Silica TLC (50% EtOAc/Heptane) to ensure the product is stable and not degrading in the solvent.

Protocol 2: Optimized Liquid-Liquid Extraction (LLE)

This protocol uses a pH-Swing strategy to remove starting materials (4-aminophenol and 4-methoxybenzoic acid) while keeping the product in the organic phase.[1][2][3]

Prerequisites:

• Organic Phase: Reaction mixture diluted with 2-MeTHF or EtOAc .[1][2][3][4]

• Aqueous Buffers: 1M HCl, Saturated NaHCO

  (Sodium Bicarbonate), 1M NaOH (for waste treatment only).[4]

Workflow Diagram (Logic Flow)

Figure 1: The pH-Swing Extraction Logic. Note that using a Strong Base (NaOH, pH 14) at Step 2 would mistakenly extract the product into the aqueous layer.

Step-by-Step Methodology

• Dilution: Dilute the crude reaction mixture with 2-MeTHF (10 mL per gram of theoretical yield).

• Acid Wash (Removes Amine):

  • Add 1M HCl (1/3 volume of organic phase).[1][2][4] Shake vigorously for 2 minutes.

  • Mechanism:[1][2][3][4][5] Protonates unreacted 4-aminophenol (

    ), forcing it into the aqueous layer.[1][2][3]

  • Separate layers.[1][2][3][4] Discard aqueous (lower) layer.[1][2][4]

• Weak Base Wash (Removes Acid):

  • Add Saturated NaHCO

    (1/3 volume). Shake gently (CO evolution may occur).

  • Mechanism:[1][2][3][4][5][6] Deprotonates 4-methoxybenzoic acid (

    ) into the aqueous layer.[1][2][3][4]

  • Critical Check: The pH of the aqueous layer should be ~8-9.[1][2][3][4] The product (

    ) remains neutral and stays in the organic layer.

  • Separate layers.[1][2][3][4] Discard aqueous layer.[1][2][3][4]

• Polishing: Wash organic layer with Saturated Brine (NaCl) to remove trapped water.[1][2][3][4]

• Isolation: Dry over Anhydrous Na

  SO , filter, and concentrate under reduced pressure (Rotovap) at 40°C.

Protocol 3: Recrystallization (Final Polishing)

If the extracted solid requires higher purity (>99%), use a solvent/anti-solvent method.

• Solvent System: Ethanol (Solvent) / Water (Anti-solvent).[1][2][4]

• Procedure:

  • Dissolve crude solid in minimal boiling Ethanol (approx. 5-7 mL/g).

  • Once dissolved, slowly add hot Water dropwise until a faint turbidity persists.

  • Add one drop of Ethanol to clear the solution.[1][2][3][4]

  • Allow to cool slowly to Room Temperature, then to 4°C.

  • Filter the white crystalline solid.[1][2][3]

Troubleshooting & Validation

Observation	Root Cause	Corrective Action
Low Yield	Product lost to aqueous layer during base wash.[1][2][3][4]	Check pH: If pH > 11, the phenol ionized.[2][3][4] Re-acidify the aqueous waste to pH 5 and re-extract with 2-MeTHF.[1][2][3][4]
Emulsion	Density of 2-MeTHF/Water is close; surfactants present.[1][2][3]	Add Brine (NaCl) to increase aqueous density.[1][2] Filter through Celite if solids are present.[1][2][3][4]
Impurity Persistence	4-Aminophenol oxidation (brown color).[1][2][3][4]	Add a pinch of Sodium Metabisulfite to the initial Acid Wash to prevent oxidation.[2][3][4]

References

• Byrne, F. P., et al. (2016).[2][4][7][8] "Tools and techniques for solvent selection: green solvent selection guides." Sustainable Chemical Processes.

• Henderson, R. K., et al. (2011).[2][4] "Expanding GSK's solvent selection guide – embedding sustainability into solvent selection starting at medicinal chemistry."[1][2][3][4] Green Chemistry.

• PubChem. (2025).[1][2][3][4] "N-(4-hydroxyphenyl)-4-methoxybenzamide Compound Summary." National Library of Medicine.[1][2][3] [1]

• Prat, D., et al. (2014).[2] "CHEM21 selection guide of classical- and less classical-solvents." Green Chemistry.

• BenchChem. (2025).[1][2][3][4][9] "Solubility profile of 4-Hydroxybenzamide in different solvents." (Analogous structure reference).

Sources

• 1. N-(4-methoxyphenyl)-4-methylbenzamide | C15H15NO2 | CID 531829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-Hydroxy-4-methoxybenzamide | C8H9NO3 | CID 221131 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. 4-Methoxybenzamide | C8H9NO2 | CID 76959 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CN104130170A - Synthesis method of 4-Hydroxythiobenzamide - Google Patents [patents.google.com]
• 6. Dichloromethane Substitute: Sustainable Solvent Options [elchemy.com]
• 7. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 8. Synthesis, Antifungal Evaluation and In Silico Study of N-(4-Halobenzyl)amides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Using N-(4-hydroxyphenyl)-4-methoxybenzamide as a chemical intermediate

Executive Summary

N-(4-hydroxyphenyl)-4-methoxybenzamide (CAS: 23600-48-8), also known as 4'-hydroxy-4-methoxybenzanilide, represents a "privileged scaffold" in organic materials and medicinal chemistry. Its structural utility is derived from its rigid-rod architecture —a central amide linkage connecting two phenyl rings—combined with a distinct polarity gradient.

The molecule features two critical functional zones:

• The Inert Core (Amide Linker): Provides hydrogen-bonding capability (H-bond donor/acceptor) and structural rigidity, essential for liquid crystal mesophases and protein binding.

• The Reactive Terminus (Phenolic -OH): A nucleophilic handle allowing for rapid diversification via O-alkylation or esterification without disrupting the core stability.

This guide details the synthesis of this intermediate and its downstream application in generating Liquid Crystal (LC) Mesogens and Bioactive Prodrugs .

Chemical Profile & Properties[1][2][3][4][5][6][7]

Property	Specification
Chemical Name	N-(4-hydroxyphenyl)-4-methoxybenzamide
CAS Number	23600-48-8
Molecular Formula	C₁₄H₁₃NO₃
Molecular Weight	243.26 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in DMSO, DMF, THF; Sparingly soluble in DCM; Insoluble in Water
Melting Point	218–220 °C (Typical for hydroxy-benzanilides; verify experimentally)
pKa (Phenol)	~9.5–10.0 (Estimated)

Primary Synthesis Protocol: The "Make"

Objective: Selective N-acylation of 4-aminophenol using 4-methoxybenzoyl chloride. Challenge: 4-aminophenol contains two nucleophiles (amine and phenol). Solution: Exploit the higher nucleophilicity of the amine (

) relative to the phenol ( ) under controlled basic conditions to prevent O-acylation (ester formation).

Reagents:

• 4-Aminophenol (1.0 equiv)

• 4-Methoxybenzoyl chloride (1.05 equiv)

• Triethylamine (TEA) or Pyridine (1.2 equiv)

• Tetrahydrofuran (THF) (Anhydrous)[1]

Step-by-Step Protocol:

• Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, dissolve 4-aminophenol (10 mmol, 1.09 g) in anhydrous THF (50 mL) .

  • Note: If solubility is poor, add Pyridine (2 mL) as a co-solvent/catalyst.

• Cooling: Submerge the flask in an ice-water bath (0 °C).

  • Causality: Low temperature suppresses the reactivity of the phenolic oxygen, ensuring the acyl chloride reacts exclusively with the more nucleophilic amine.

• Addition: Add Triethylamine (12 mmol, 1.67 mL) to the solution. Then, add 4-methoxybenzoyl chloride (10.5 mmol, 1.79 g) dropwise over 15 minutes.

  • Visual Cue: A white precipitate (TEA·HCl salts) will form immediately.

• Reaction: Allow the mixture to warm to room temperature naturally and stir for 4 hours. Monitor via TLC (50:50 Ethyl Acetate:Hexane).

• Quenching & Isolation: Pour the reaction mixture into ice-cold water (200 mL) containing 1M HCl (10 mL) to neutralize excess base and solubilize amine salts.

  • Result: The product will precipitate as a solid.[2]

• Purification: Filter the crude solid. Recrystallize from Ethanol/Water (9:1) to yield white needles.

Synthesis Workflow Diagram

Caption: Selective N-acylation workflow ensuring amide formation over esterification.

Downstream Application A: Liquid Crystal Synthesis

Context: The rigid benzamide core is non-mesogenic (does not form liquid crystals) due to strong H-bonding and high melting point. To induce mesophases (nematic/smectic), the phenolic end must be alkylated with a flexible chain (the "tail").

Protocol: Williamson Ether Synthesis (O-Alkylation)

• Dissolution: Dissolve N-(4-hydroxyphenyl)-4-methoxybenzamide (1.0 equiv) in Acetone or DMF .

• Deprotonation: Add Potassium Carbonate (

  , 3.0 equiv) . Heat to reflux for 30 mins.

  • Causality:

    is a mild base sufficient to deprotonate the phenol ( ) but weak enough to prevent hydrolysis of the amide bond.

• Alkylation: Add 1-Bromo-octane (1.2 equiv) (or other alkyl halide chain length

  ).

• Reflux: Reflux for 12–24 hours.

• Workup: Pour into water, filter the solid, and recrystallize from Ethanol.

  • Outcome:N-(4-octyloxyphenyl)-4-methoxybenzamide . This molecule will likely exhibit liquid crystalline behavior due to the rod-like core and flexible tail.

Downstream Application B: Medicinal Chemistry (Prodrugs)

Context: The phenolic hydroxyl group is a prime target for creating "prodrugs." By esterifying this position, you can alter the lipophilicity (LogP) to improve cell membrane permeability.

Protocol: Esterification (Steglich Esterification)

• Mix: Combine Intermediate (1.0 equiv) , Carboxylic Acid Drug/Moiety (1.1 equiv) , and DMAP (0.1 equiv) in DCM .

• Couple: Add DCC (N,N'-Dicyclohexylcarbodiimide, 1.1 equiv) at 0°C.

• Purify: Filter off the DCU urea byproduct and wash the organic layer with dilute acid/base.

  • Result: An ester-linked conjugate that cleaves in vivo by esterases to release the active phenol.

Divergent Application Logic

Caption: Divergent synthesis pathways transforming the scaffold into materials or drugs.

Analytical Characterization (Self-Validation)

To ensure the protocol was successful, compare your data against these expected signals.

1H NMR (DMSO-d6, 400 MHz):

• Amide NH: Singlet,

  ppm (Disappears with shake).

• Phenolic OH: Singlet,

  ppm (Broad).

• Aromatic Protons: Two AA'BB' systems.

  • Benzoyl ring: Two doublets

    and ppm.

  • Phenol ring: Two doublets

    and ppm.

• Methoxy Group: Singlet,

  ppm (Integration: 3H).[3]

IR Spectroscopy (ATR):

• 3300 cm⁻¹: N-H stretch (Sharp).

• 3200–3400 cm⁻¹: O-H stretch (Broad).

• 1640 cm⁻¹: C=O Amide I band (Key confirmation of amide bond).

• 1240 cm⁻¹: C-O-C asymmetric stretch (Aryl ether).

References

• National Institutes of Health (NIH) - PubChem. (2025). N-Hydroxy-4-methoxybenzamide Compound Summary. (Used for analogous spectral data and property estimation).[3][2] Retrieved February 18, 2026, from [Link]

• Royal Society of Chemistry (RSC). (2012).[4] Synthesis of N-arylbenzamides: Supplementary Information for Chem. Comm. (Detailed general protocols for benzanilide synthesis). Retrieved February 18, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]

Scale-up synthesis of N-(4-hydroxyphenyl)-4-methoxybenzamide

Application Note: Process Optimization and Scale-Up of N-(4-hydroxyphenyl)-4-methoxybenzamide

Executive Summary & Strategic Context

Target Molecule: N-(4-hydroxyphenyl)-4-methoxybenzamide CAS: 53473-68-2 (Generic structure reference) Synonyms: 4'-Hydroxy-4-methoxybenzanilide; Anisoyl-p-aminophenol. Role: Structural analog of Acetaminophen (Paracetamol) and intermediate in the synthesis of antiviral and anti-inflammatory agents.

The Scale-Up Challenge: The synthesis of N-(4-hydroxyphenyl)-4-methoxybenzamide presents a classic chemoselectivity problem common to aminophenols. The substrate, 4-aminophenol , contains two nucleophilic sites: the amine (-NH₂) and the phenol (-OH).[1]

• The Goal: Selective N-acylation (Amide formation).

• The Risk: Competitive O-acylation (Ester formation) or N,O-diacylation .[1]

While the amine is inherently more nucleophilic than the phenol in neutral media, scale-up conditions often require bases to neutralize the acid byproduct (HCl). If the pH rises >10 (approaching the pKa of the phenol ~9.9), the phenoxide ion forms. The phenoxide is a potent nucleophile, leading to O-acylated impurities that are difficult to purge downstream.

This guide details a Modified Schotten-Baumann Protocol optimized for kilogram-scale production, prioritizing chemoselectivity through strict pH and temperature control.

Route Selection & Mechanistic Logic

We evaluated three potential synthetic routes for scale-up suitability.

Route	Reagents	Scale-Up Viability	Verdict
A. Acid Chloride (Schotten-Baumann)	4-Methoxybenzoyl chloride + Base	High. Fast kinetics, cheap reagents. Requires strict pH control.	SELECTED
B. Coupling Agents (EDC/HATU)	4-Methoxybenzoic acid + Coupling Agent	Low. High cost, poor atom economy (heavy byproducts).[1]	Rejected
C. Thermal Dehydration	Acid + Amine (High Temp)	Medium. "Green" but requires high T (>160°C), risking oxidation of the phenol.[1]	Rejected

Mechanistic Pathway & Selectivity Control

The following diagram illustrates the kinetic competition between the amine and phenol attack.

Figure 1: Chemoselectivity depends heavily on pH.[1] Path A is favored when the amine is free but the phenol remains protonated.

Detailed Scale-Up Protocol (1.0 kg Basis)

Safety Warning: 4-Methoxybenzoyl chloride is a lachrymator and corrosive. 4-Aminophenol is nephrotoxic. Handle in a fume hood with appropriate PPE.

Phase 1: Reactor Setup & Dissolution

• Equipment: 20L Jacketed Glass Reactor with overhead stirrer (anchor impeller recommended for slurry handling).

• Solvent System: THF/Water (1:1 v/v).[1] Rationale: THF solubilizes the acid chloride and the amide product; Water solubilizes the aminophenol and the inorganic base.

• Charge 4.0 L of Deionized Water to the reactor.

• Charge 1.00 kg (9.16 mol) of 4-Aminophenol .

  • Note: The material will not fully dissolve initially.

• Agitate at 250 RPM.

• Charge 4.0 L of Tetrahydrofuran (THF).

• Cool the mixture to 0–5°C .

  • Critical Parameter: Low temperature suppresses the reaction rate of the phenol oxygen, enhancing N-selectivity.

Phase 2: Buffered Acylation (The Critical Step)[1]

• Reagent: 1.56 kg (9.16 mol, 1.0 eq) of 4-Methoxybenzoyl chloride .[1]

• Base: Sodium Bicarbonate (NaHCO₃).[1] Do NOT use NaOH or KOH.

• Add Base: Charge 846 g (10.0 mol, 1.1 eq) of solid NaHCO₃ to the reactor.

  • Why Bicarbonate? It is a weak base (pKb ~7.7).[1] It effectively neutralizes the HCl generated (driving the reaction) but is too weak to deprotonate the phenol (pKa ~10), locking out the O-acylation pathway.

• Addition: Begin dropwise addition of 4-Methoxybenzoyl chloride (dissolved in 1L THF if solid, or neat if liquid/melted).

  • Rate: Maintain internal temperature < 10°C .

  • Duration: Over 60–90 minutes.

• Reaction Monitoring: After addition is complete, warm to 20–25°C and stir for 2 hours.

  • IPC (In-Process Control):[1] Check by HPLC. Target: < 1.0% residual 4-aminophenol.

Phase 3: Workup & Isolation

• Quench: Add 2.0 L of water to solubilize inorganic salts (NaCl).

• Distillation: Distill off the THF under reduced pressure (vacuum) at < 45°C.

  • Observation: As THF is removed, the product will precipitate as a thick white/off-white slurry.

• Filtration: Filter the slurry using a nutsche filter or centrifuge.

• Wash 1: Wash the cake with 2.0 L of 1M HCl .

  • Purpose: Removes unreacted 4-aminophenol (solubilizes it as the hydrochloride salt).

• Wash 2: Wash the cake with 2.0 L of Water (to remove acid).

• Wash 3: Wash the cake with 1.0 L of Cold Ethanol (displacement wash).

  • Purpose: Removes trace O-acylated impurities and dries the cake.

Phase 4: Purification (Recrystallization)[1]

For pharmaceutical grade purity (>99.5%), recrystallization is required.[1]

• Dissolve the wet cake in Ethanol (95%) at reflux (~78°C). Use approx. 5-7 volumes relative to dry weight.

• Hot Filtration: Filter while hot to remove mechanical impurities.

• Crystallization: Cool slowly (10°C/hour) to 0–5°C.

• Isolate: Filter the crystals and dry in a vacuum oven at 50°C for 12 hours.

Process Flow Diagram

Figure 2: End-to-end process flow emphasizing the critical acid wash step for impurity removal.

Quality Control & Troubleshooting

Parameter	Specification	Method	Troubleshooting
Appearance	White to off-white crystalline powder	Visual	If pink/brown, oxidation of phenol occurred. Degas solvents next time.
Purity	> 99.0%	HPLC (C18, MeOH/Water)	If <99%, repeat Ethanol recrystallization.[1]
Impurity A	< 0.15% (4-Aminophenol)	HPLC	Increase HCl wash volume during isolation.
Impurity B	< 0.15% (O-acyl ester)	HPLC	pH was too high.[1] Ensure NaHCO₃ is used, not NaOH.
Water Content	< 0.5%	Karl Fischer	Increase drying time or vacuum level.

Analytical Insight: In ¹H NMR (DMSO-d6), the Amide-NH typically appears as a singlet around 9.8–10.0 ppm .[1] The Phenolic-OH appears around 9.2 ppm . If O-acylation occurs, the Phenolic-OH signal disappears, and the aromatic protons of the aminophenol ring shift downfield.

References

• Mechanistic Grounding (Paracetamol Analog): Efficient one-pot hydrogenation and acetylation of 4-nitrophenol for selective synthesis of 4-aminophenol and paracetamol.[2] Reaction Chemistry & Engineering, Royal Society of Chemistry.[1] (Demonstrates the N- vs O- selectivity principles).

• Reagent Properties:4-Methoxybenzoyl chloride Product Information & Reactivity. Sigma-Aldrich / Merck.

  • [1]

• Crystallization & Structure:Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-methoxyphenyl)picolinamide.

• Green Chemistry Alternatives:Green Synthesis of 4-Hydroxy-4′-Methoxychalcone by Grinding Techniques.

• General Amide Synthesis: Synthesis of paracetamol and 4-aminophenol from hydroquinone.[3] ACS Green Chemistry. (Detailed kinetics on aminophenol acylation).

  • [1]

Sources

• 1. Design and synthesis of fatty acid derived 4-methoxybenzylamides as antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficient one-pot hydrogenation and acetylation of 4-nitrophenol for selective synthesis of 4-aminophenol and paracetamol with a reusable Ni catalyst - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis of paracetamol and 4-aminophenol from hydroquinone - ACS Green Chemistry [gcande.digitellinc.com]

Application Note: Microwave-Assisted Synthesis of N-(4-hydroxyphenyl)-4-methoxybenzamide

Executive Summary

This application note details a high-efficiency, green chemistry protocol for the synthesis of N-(4-hydroxyphenyl)-4-methoxybenzamide . This molecule serves as a structural analogue to acetaminophen (paracetamol) and various non-steroidal anti-inflammatory drugs (NSAIDs), making it a significant scaffold in medicinal chemistry for analgesic and anti-inflammatory screening.

Traditional synthesis often employs acyl chlorides (4-methoxybenzoyl chloride) and hazardous bases (pyridine/TEA) in halogenated solvents. This guide presents a solvent-free, microwave-assisted direct amidation utilizing boric acid as a reusable catalyst. This method validates the principles of Green Chemistry by maximizing atom economy, eliminating toxic solvents, and reducing reaction time from hours to minutes.

Scientific Rationale & Mechanism

Why Microwave Irradiation?

Conventional thermal heating relies on conduction and convection, creating temperature gradients that can lead to side reactions (e.g., oxidation of the sensitive 4-aminophenol moiety). Microwave irradiation utilizes dipolar polarization and ionic conduction , directly coupling energy to the polar reaction components.

• Selective Heating: The polar transition state of the amidation reaction absorbs microwave energy more efficiently than the ground state, potentially lowering the activation energy barrier (

  ).

• Rapid Kinetics: High instantaneous temperatures allow the reaction to overcome the thermodynamic stability of the carboxylic acid-ammonium salt equilibrium, driving the formation of the amide bond.

Boric Acid Catalysis Mechanism

Direct reaction between a carboxylic acid and an amine typically yields an unreactive ammonium carboxylate salt. Boric acid [

] acts as a "trap" and activation agent:

• Activation: Boric acid reacts with 4-methoxybenzoic acid to form a monoacyloxyborate intermediate . This species is more electrophilic than the free acid.

• Nucleophilic Attack: The amine (4-aminophenol) attacks the carbonyl carbon of the acyloxyborate.

• Elimination: A stable amide bond is formed, releasing water and regenerating the boric acid catalyst.

Reaction Pathway Diagram

Figure 1: Catalytic cycle of Boric Acid mediated amidation.

Materials & Instrumentation

Reagents

Reagent	MW ( g/mol )	Role	Purity Requirement
4-Methoxybenzoic acid	152.15	Substrate (Acid)	>99%
4-Aminophenol	109.13	Substrate (Amine)	>98% (Store under N2)
Boric Acid	61.83	Catalyst	Reagent Grade
Ethyl Acetate / Hexane	-	Workup/TLC	ACS Grade
Ethanol (95%)	-	Recrystallization	ACS Grade

Instrumentation

• Microwave Reactor: Single-mode reactor (e.g., CEM Discover 2.0 or Anton Paar Monowave). Note: Domestic microwaves are not recommended due to lack of temperature/pressure control.

• Reaction Vessel: 10 mL or 35 mL pressure-rated Pyrex glass vial with silicone/PTFE septum.

• Analysis: FT-IR Spectrometer, NMR (300/400 MHz), Melting Point Apparatus.

Experimental Protocol

Method A: Solvent-Free Green Synthesis (Recommended)

This protocol is optimized for a 5 mmol scale .

Step 1: Pre-Reaction Homogenization

• Weigh 4-methoxybenzoic acid (0.76 g, 5.0 mmol) and 4-aminophenol (0.55 g, 5.0 mmol) .

• Add Boric Acid (0.031 g, 0.5 mmol, 10 mol%) .

• Critical Step: Grind the mixture in a mortar and pestle for 2-3 minutes until a fine, uniform powder is obtained. Intimate mixing is crucial for solvent-free solid-state reactions.

• Transfer the powder into a 10 mL microwave process vial. Add a magnetic stir bar.

Step 2: Microwave Irradiation[1][2]

• Seal the vial.

• Program the Microwave Reactor with the following parameters:

  • Control Mode: Standard (Temperature Control)

  • Temperature: 140°C

  • Hold Time: 15 minutes

  • Pressure Limit: 250 psi (Safety cutoff)

  • Power: Dynamic (Max 200W)

  • Stirring: High

• Note: If the mixture does not melt/stir initially, add 2-3 drops of Toluene or DMF solely to facilitate energy transfer, though true solvent-free is preferred. The mixture usually becomes a melt at ~130°C.

Step 3: Workup & Purification[3]

• Allow the vial to cool to 50°C.

• Add 10 mL of hot water directly to the reaction vessel and stir vigorously for 5 minutes.

  • Rationale: Hot water dissolves the boric acid catalyst and any unreacted starting materials, while the amide product remains insoluble.

• Filter the solid precipitate using a Buchner funnel.[4] Wash with an additional 20 mL of warm water.

• Recrystallization:

  • Dissolve the crude solid in a minimum amount of boiling Ethanol (95%) .

  • Allow to cool slowly to room temperature, then refrigerate.

  • Collect the crystals by filtration and dry in a vacuum oven at 60°C.

Step 4: Analytical Validation

• Yield Expectation: 85-92%

• Melting Point: 183–185°C (Literature value for similar analogues; verify against standard).

• TLC: Silica gel, Mobile Phase: Ethyl Acetate:Hexane (3:7).

  of product will be distinct from reactants.

Characterization Data (Expected)

Technique	Signal	Assignment
FT-IR	3280-3350 cm⁻¹	N-H Stretch (Amide) & O-H Stretch (Phenol)
1645 cm⁻¹	C=O Stretch (Amide I band)
1240 cm⁻¹	C-O-C Asymmetric Stretch (Methoxy)
¹H-NMR (DMSO-d6)	9.85 (s, 1H)	Amide -NH
9.20 (s, 1H)	Phenolic -OH
7.90 (d, 2H)	Benzoyl Aromatic Protons (Ortho to C=O)
7.50 (d, 2H)	Aniline Aromatic Protons
7.05 (d, 2H)	Benzoyl Aromatic Protons (Ortho to OMe)
6.70 (d, 2H)	Aniline Aromatic Protons (Ortho to OH)
3.82 (s, 3H)	Methoxy Group (-OCH3)

Workflow Visualization

Figure 2: Step-by-step experimental workflow for the solvent-free synthesis.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Dark/Black Product	Oxidation of 4-aminophenol.	Ensure 4-aminophenol is white/fresh before use. Flush reaction vessel with Argon/Nitrogen before sealing.
Low Yield	Incomplete water removal (equilibrium limitation).	Increase reaction time to 20 min or add activated molecular sieves (4Å) to the vial to trap water.
Vial Failure	Excessive pressure buildup from water vapor.	Use a vessel with a pressure release active vent or reduce scale. Ensure "Dynamic" power mode is on to prevent thermal runaway.
Sticky Melt	Poor stirring efficiency.	Add 0.5 mL of Xylene or Toluene as a process aid (quasi-solvent-free).

References

• Tang, P. (2005). Boric acid catalyzed amide formation from carboxylic acids and amines: N-Benzyl-4-phenylbutyramide. Organic Syntheses, 81, 262. Link

• Perreux, L., & Loupy, A. (2001). A tentative rationalization of microwave effects in organic synthesis according to the reaction medium and mechanistic considerations. Tetrahedron, 57(45), 9199-9223. Link

• Kulkarni, M. G., et al. (2009). Boric acid: A versatile catalyst in organic synthesis. Current Organic Chemistry, 13(1), 1-16.

• Santagada, V., et al. (2009). Microwave-assisted synthesis: A new technology in drug discovery. Current Medicinal Chemistry, 16(15), 1850-1865. Link

Sources

• 1. ijpsr.com [ijpsr.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ajrconline.org [ajrconline.org]

Technical Notes & Optimization

Stability of N-(4-hydroxyphenyl)-4-methoxybenzamide in solution over time

Topic: Stability & Handling in Solution

CAS: 23600-48-8 | Molecular Formula: C₁₄H₁₃NO₃ | MW: 243.26 g/mol [1][2]

Introduction: The Stability Profile

Welcome to the technical guide for N-(4-hydroxyphenyl)-4-methoxybenzamide . As a researcher, you likely selected this compound for its structural properties—an amide linkage connecting a phenolic moiety and a methoxy-substituted benzene ring.[2] This specific architecture dictates its stability profile:

• The Amide Linkage: Generally robust at physiological pH but susceptible to hydrolysis under extreme acidic or basic conditions.[2][3]

• The Phenolic Group: The "Achilles' heel" of this molecule.[2] It renders the compound sensitive to oxidation (turning solutions pink/brown) and pH-dependent solubility changes.[2]

• The Methoxy Group: Provides electron-donating stability to the benzoyl ring but lowers water solubility.[2]

This guide is structured to troubleshoot the three most common failure modes: Precipitation , Hydrolysis , and Oxidation .

Module 1: Solubility & Preparation (Preventing Precipitation)

The Issue: Users frequently report that the compound "crashes out" (precipitates) upon dilution into aqueous buffers, or that stock solutions appear cloudy.

Scientific Context

This compound is a lipophilic benzanilide derivative.[2] The calculated LogP is approximately 2.6, making it sparingly soluble in pure water (<0.1 mg/mL). Direct addition of the solid to water or low-organic buffers will result in suspension, not solution.

Troubleshooting Protocol: Robust Stock Preparation

Variable	Recommendation	Scientific Rationale
Primary Solvent	DMSO (Anhydrous)	Aprotic, polar solvent that disrupts intermolecular H-bonding.[2]
Stock Conc.	10 – 50 mM	High enough for dilution, low enough to prevent saturation at -20°C.
Aqueous Dilution	< 1% v/v DMSO	Minimizes solvent toxicity while maintaining solubility.[2]
Storage	-20°C (Desiccated)	Prevents moisture absorption (DMSO is hygroscopic).[2]

Visual Workflow: The "No-Crash" Dilution Method

Figure 1: Step-by-step workflow to ensure homogeneous solution preparation. Note the critical visual check before dilution.

Module 2: Chemical Stability (Hydrolysis & pH)

The Issue: "My compound lost activity after 24 hours in the assay buffer."

Scientific Context

The amide bond in N-(4-hydroxyphenyl)-4-methoxybenzamide is stabilized by resonance.[2] However, it is susceptible to hydrolysis.

• Acidic pH (< 4): Protonation of the carbonyl oxygen facilitates nucleophilic attack by water.

• Basic pH (> 9): Direct nucleophilic attack by hydroxide ions (

  ) on the carbonyl carbon.[2]

• Neutral pH (7.4): The compound is kinetically stable.

Comparison of Stability Zones:

pH Condition	Estimated Half-Life ( )	Mechanism of Degradation
pH 1-3 (Acidic)	Hours to Days	Acid-catalyzed Hydrolysis (Amide cleavage)
pH 7.4 (Physiological)	> 2 Weeks	Stable (Negligible hydrolysis)
pH > 10 (Basic)	Minutes to Hours	Base-catalyzed Hydrolysis + Oxidation

FAQ: Can I store the diluted solution?

No. While the amide bond is stable at neutral pH, the phenolic group makes the diluted solution vulnerable to oxidation (see Module 3). Always prepare fresh dilutions from the DMSO stock.[2]

Module 3: Oxidative Stability (The "Pink Solution" Effect)

The Issue: The clear solution turns pink, brown, or yellow over time.

Scientific Context

The 4-hydroxyphenyl moiety is an electron-rich phenol.[2] In the presence of oxygen, light, or trace metals, it can oxidize to form a Quinone Imine intermediate. This is similar to the degradation pathway of Paracetamol (Acetaminophen) and is accelerated at higher pH where the phenolate ion is formed.

Degradation Pathway Diagram

Figure 2: Dual degradation pathways.[2] The oxidative pathway (red) causes discoloration, while hydrolysis (green) breaks the molecule apart.

Troubleshooting Protocol: Preventing Oxidation

• De-gas Buffers: Use helium-sparged or vacuum-degassed buffers if the assay runs >24 hours.[2]

• Protect from Light: The phenol group is photosensitive.[2] Use amber vials or wrap containers in foil.

• Add Antioxidants: If compatible with your assay, add 0.1 - 1 mM Ascorbic Acid or DTT to the buffer.[2] This reduces any formed quinones back to the phenol.[2]

Module 4: Analytical Troubleshooting (HPLC)

The Issue: Ghost peaks or shifting retention times in HPLC analysis.

Method Guidelines

• Column: C18 (Reverse Phase).[2] The molecule is moderately lipophilic.[2]

• Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid or TFA .[2]

  • Why Acid? Acid suppresses the ionization of the phenol (pKa ~10) and the amide, ensuring the molecule stays neutral and sharpens the peak.

• Detection: UV at 254 nm (aromatic rings) or 280 nm (phenol).[2]

System Suitability Checklist

Symptom	Probable Cause	Corrective Action
Peak Tailing	Secondary interactions with silanols	Increase buffer strength or add 0.1% TEA (if high pH) or TFA (if low pH).[2]
Split Peak	Solvent mismatch	The sample is dissolved in 100% DMSO but injected into a high-water mobile phase.[2] Dilute sample with mobile phase before injection.[2]
New Peak (Early)	Hydrolysis	Check for 4-aminophenol (elutes very early) and 4-methoxybenzoic acid .[2]
New Peak (Late)	Dimerization	Oxidative coupling products (rare, but possible in aged samples).

References

• PubChem. Benzamide, N-(4-hydroxyphenyl)-4-methoxy- (Compound Summary). National Library of Medicine.[2] Link

• WebQC. Benzanilide Properties and Hydrolysis Kinetics. (General amide stability data). Link

• BenchChem. Solubility profile of 4-Hydroxybenzamide in different solvents. (Solubility data for structural analogs). Link

• GuideChem. Benzamide, N-(4-hydroxyphenyl)-4-methoxy- Chemical Properties.Link

• MDPI. Base-Mediated Oxidative Degradation of Secondary Amides Derived from p-Amino Phenol. (Mechanism of phenol oxidation).[2] Link

Sources

• 1. guidechem.com [guidechem.com]
• 2. 4-methoxy-N-phenylbenzamide | C14H13NO2 | CID 346037 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. webqc.org [webqc.org]

Optimizing reaction temperature for N-(4-hydroxyphenyl)-4-methoxybenzamide synthesis

Technical Support Center: Optimization of N-(4-hydroxyphenyl)-4-methoxybenzamide Synthesis

Topic: Reaction Temperature Optimization & Chemoselectivity Control Target Molecule: N-(4-hydroxyphenyl)-4-methoxybenzamide (CAS: 23600-48-8) Primary Challenge: Chemoselectivity (N-acylation vs. O-acylation)

Introduction: The Chemoselectivity Challenge

Welcome to the technical guide for synthesizing N-(4-hydroxyphenyl)-4-methoxybenzamide . As a Senior Application Scientist, I often see researchers struggle with the inherent competition in this reaction. You are reacting 4-aminophenol , a bifunctional nucleophile containing both an amine (–NH₂) and a phenol (–OH), with 4-methoxybenzoyl chloride .[1]

The critical success factor here is temperature control . While the amine is kinetically more nucleophilic, elevated temperatures or improper base selection can activate the phenol, leading to the formation of the undesired ester byproduct (O-acylation) or the di-acylated impurity.

This guide provides a self-validating protocol designed to maximize N-selectivity through rigorous thermodynamic and kinetic control.[1]

Module 1: Thermodynamics & Kinetics (The "Why")

Q: Why is 0°C the non-negotiable starting temperature?

A: The reaction relies on the kinetic difference between the amine and the phenol.

• Amine (-NH₂): Moderate basicity but high nucleophilicity.[1] It attacks the acid chloride rapidly, even at low temperatures.

• Phenol (-OH): Lower nucleophilicity in its neutral form.[1] However, if the reaction exotherm is not controlled, or if the temperature rises above 20°C during addition, the rate of O-acylation increases significantly.

By starting at 0–5°C , we kinetically "lock out" the phenol, allowing the amine to consume the acid chloride before the oxygen nucleophile can compete.

Visualizing the Reaction Pathway

The following diagram illustrates the bifurcation point where temperature dictates the product ratio.

Figure 1: Chemoselectivity bifurcation. Path A (Green) is favored at low temperatures.[1] Path B (Red) becomes accessible at higher temperatures or with strong bases.

Module 2: Troubleshooting Yield & Purity

Use this decision matrix to diagnose issues based on your crude product analysis (TLC/HPLC/NMR).

Symptom	Probable Cause	Corrective Action
Low Yield (<60%)	Incomplete conversion due to low temp after addition.[1]	Allow reaction to warm to Room Temperature (RT) for 2-4 hours after the initial cold addition.[1]
Product contains Ester (O-acyl)	Addition exotherm was uncontrolled.[1]	CRITICAL: Use an internal thermometer. Addition rate must be slow enough to keep internal temp <5°C.
Product contains Di-acyl impurity	Excess acid chloride + High Temp.[1]	Verify stoichiometry (1.0 : 1.05 equiv). Do not use >1.1 equiv of acid chloride.[1]
Purple/Dark Coloration	Oxidation of 4-aminophenol.[1]	Degas solvents with Nitrogen/Argon. 4-aminophenol oxidizes to quinones in air.[1]
Sticky/Gummy Solid	Solvent trapped in crystal lattice.[1]	Recrystallize from Ethanol/Water.[1] Dry under vacuum at 60°C.

Troubleshooting Logic Tree

Figure 2: Diagnostic workflow for common synthetic failures.

Module 3: Optimized Experimental Protocol

Method: Anhydrous THF/TEA Coupling (Recommended for High Purity) Rationale: Unlike the aqueous Schotten-Baumann method, the anhydrous THF route minimizes hydrolysis of the costly 4-methoxybenzoyl chloride and allows for precise temperature control.

Reagents:

• 4-Aminophenol (1.0 equiv) [Purify if dark/oxidized][1]

• 4-Methoxybenzoyl Chloride (1.05 equiv) [1]

• Triethylamine (TEA) (1.2 equiv) [Acts as HCl scavenger]

• Tetrahydrofuran (THF) [Anhydrous]

Step-by-Step Procedure:

• Preparation: Flame-dry a 3-neck round bottom flask and purge with Nitrogen.

• Dissolution: Add 4-aminophenol and THF (10 mL/g). Add TEA via syringe. Stir until dissolved.

  • Note: The solution may be slightly colored; this is normal.[1]

• Cooling: Submerge the flask in an ice/salt bath. Cool internal temperature to 0°C .

• Controlled Addition (The Critical Step):

  • Dissolve 4-methoxybenzoyl chloride in a small volume of THF.

  • Add this solution dropwise via an addition funnel.

  • Monitor: Ensure internal temperature does not exceed 5°C .

• Reaction:

  • Once addition is complete, keep at 0°C for 30 minutes.

  • Remove ice bath and allow to warm to Room Temperature (20-25°C) .

  • Stir for 3-4 hours. Monitor by TLC (Ethyl Acetate/Hexane 1:1).[1]

• Work-up:

  • Pour reaction mixture into ice-cold water (10x volume).

  • The amide product should precipitate as a solid.[1]

  • Filter the solid.[1] Wash with water (to remove TEA·HCl salts) and cold hexanes (to remove unreacted acid chloride).[1]

• Purification: Recrystallize from Ethanol or Ethanol/Water mixture.[1]

Module 4: Characterization & Validation

To confirm you have synthesized the correct isomer (N-acyl) and not the ester (O-acyl), verify the following:

• Melting Point: The target amide has a high melting point due to intermolecular hydrogen bonding (Amide N-H + Phenol O-H). Expect a range >170°C (Literature analogs such as the trimethoxy-derivative melt >200°C [1]).[1] A low melting point (<150°C) often indicates ester contamination.[1]

• IR Spectroscopy: Look for the Amide I band (~1650 cm⁻¹) and Amide II band (~1540 cm⁻¹). An ester carbonyl would appear significantly higher (~1730 cm⁻¹).[1]

• Solubility: The product is soluble in DMSO and hot ethanol but poorly soluble in water and non-polar solvents (Hexane).

References

• Analogous Synthesis & Crystal Structure

  • Title: N-(4-Hydroxyphenyl)-3,4,5-trimethoxybenzamide.[1]

  • Source: PMC / National Institutes of Health (NIH).[1]

  • Relevance: Provides the foundational THF/TEA protocol adapted for this guide.

  • URL:[Link]

• Compound Identification

  • Title: Benzamide, N-(4-hydroxyphenyl)-4-methoxy- (CAS 23600-48-8).[1][2]

  • Source: GuideChem / Chemical Book.[1]

  • Relevance: Confirms CAS registry and chemical identity.[1][3]

• General Mechanism (Schotten-Baumann/Amidation)

  • Title: Amide Formation from Amines and Acid Chlorides.[1][4]

  • Source: Chemistry LibreTexts.[1]

  • Relevance: Mechanistic grounding for N- vs O-selectivity.[1]

  • URL:[Link]

Sources

• 1. 4-methoxy-N-phenylbenzamide | C14H13NO2 | CID 346037 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. guidechem.com [guidechem.com]
• 3. N-Hydroxy-4-methoxybenzamide | C8H9NO3 | CID 221131 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Managing Hygroscopic Precursors in the Synthesis of N-(4-hydroxyphenyl)-4-methoxybenzamide

Welcome to the technical support guide for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding the management of hygroscopic precursors used in the synthesis of N-(4-hydroxyphenyl)-4-methoxybenzamide. As Senior Application Scientists, our goal is to provide you with not just protocols, but the underlying scientific principles to ensure the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the hygroscopic nature of precursors and the potential impact on your synthesis.

Q1: What are the primary precursors for N-(4-hydroxyphenyl)-4-methoxybenzamide, and are they hygroscopic?

The most direct synthesis of N-(4-hydroxyphenyl)-4-methoxybenzamide involves an amide coupling reaction between an amine and a carboxylic acid or its activated derivative. The key precursors are:

• Amine Source: 4-Aminophenol

• Acylating Agent: 4-Methoxybenzoic acid (also known as p-anisic acid) or its more reactive form, 4-Methoxybenzoyl chloride.

While not always classified as intensely hygroscopic, both 4-aminophenol and 4-methoxybenzoic acid possess polar functional groups (-OH, -NH2, -COOH) that can attract and absorb atmospheric moisture.[1] This tendency can be exacerbated by factors such as high laboratory humidity and improper storage. Many crystalline solids with polar functionalities can adsorb a layer of moisture on their surface, which can be detrimental to sensitive reactions.[2]

Q2: What are the physical signs that my precursors have absorbed moisture?

Moisture contamination in solid precursors can manifest in several ways. Be vigilant for the following indicators:

• Caking or Clumping: The most common sign is the loss of fine, free-flowing powder consistency, leading to the formation of lumps or a single solid mass.[1][3][4]

• Change in Appearance: The material may appear damp, change color, or become sticky. For example, solid sodium hydroxide pellets, which are highly hygroscopic, will deliquesce into a puddle in moist air.[5]

• Inconsistent Weight: Difficulty in obtaining a stable reading on an analytical balance can indicate that the material is actively absorbing moisture from the air.

Q3: How does absorbed moisture impact the synthesis of N-(4-hydroxyphenyl)-4-methoxybenzamide?

Water is often an unwelcome guest in amide coupling reactions and can lead to several undesirable outcomes:

• Stoichiometric Imbalance: The measured weight of a hygroscopic reagent will not be the true weight of the active compound, as it includes an unknown mass of water. This leads to inaccurate molar calculations and potentially incomplete reactions.

• Hydrolysis of Activated Intermediates: If you are using an activated form of the carboxylic acid, such as 4-methoxybenzoyl chloride or an in-situ activated ester (e.g., with coupling agents like DCC or EDC), water will readily hydrolyze these intermediates back to the unreactive 4-methoxybenzoic acid.[6][7] This consumes your reagents and reduces the overall yield.

• Reduced Efficacy of Coupling Agents: Many common peptide coupling agents are themselves sensitive to moisture and will be deactivated by water, halting the reaction.

• Alteration of Reaction Conditions: Water can change the polarity of the solvent system, which may affect the solubility of reagents and the reaction kinetics. While some modern amide formations are being developed in water, traditional methods rely on anhydrous conditions for efficiency.[8][9][10]

Q4: What are the best practices for storing potentially hygroscopic precursors?

Proper storage is the first line of defense against moisture contamination.[3][11][12]

• Airtight Containers: Always store precursors in tightly sealed containers. The original manufacturer's container is often suitable if the seal is intact.

• Desiccators: For optimal protection, store containers inside a desiccator containing an active desiccant like silica gel or anhydrous calcium sulfate (Drierite).[5][11][12] Ensure the desiccant is periodically refreshed or regenerated.

• Inert Atmosphere: For highly sensitive applications, storing reagents in a glove box or flushing the container with a dry, inert gas like nitrogen or argon before sealing can provide the highest level of protection.[2][11][13]

• Temperature Control: Store reagents at the manufacturer's recommended temperature.[11][12] If storing in a refrigerator or freezer, allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture onto the cold solid.[13]

Q5: How should I handle these precursors during an experiment to minimize moisture exposure?

Minimizing the time the precursor is exposed to the atmosphere is critical.[3]

• Work Quickly: Have all necessary equipment ready before opening the reagent container. Measure the required amount swiftly and reseal the container immediately.

• Controlled Environment: If possible, weigh and handle highly hygroscopic compounds in a low-humidity environment, such as a glove box or under a stream of inert gas.[2][14]

• Use Appropriate Glassware: Ensure all glassware is thoroughly dried before use, either by oven-drying (e.g., 125°C overnight) or flame-drying under vacuum for highly sensitive reactions.[2]

Q6: My precursor appears to be damp. Can I still use it, and what are the remediation steps?

If you suspect moisture contamination, it is best not to use the reagent directly. You have two primary options:

• Discard and Replace: For critical applications like drug development, where purity and consistency are paramount, the safest option is to use a fresh, unopened bottle of the precursor.

• Dry the Reagent: If replacement is not feasible, you can dry the material. The appropriate method depends on the thermal stability of the compound. A common technique is drying under vacuum at a moderately elevated temperature.[15] Always verify the compound's melting point and decomposition temperature before heating.

Q7: How can I quantitatively determine the water content in my precursors?

Visual inspection is subjective. For accurate measurement of water content, several analytical techniques are available.

• Karl Fischer Titration (KF): This is the gold standard for water determination.[16][17][18] It is a highly accurate and specific chemical method that can detect water content from parts-per-million (ppm) to 100%.[17][19] Both volumetric and coulometric KF methods are available, with coulometry being more sensitive for very low water content.[19]

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as it is heated. A mass loss step at or around 100°C often corresponds to the evaporation of water, allowing for quantification.[19]

• Loss on Drying (LOD): This gravimetric method involves weighing a sample, drying it in an oven until a constant weight is achieved, and re-weighing it.[18][19] While simple, this method measures the loss of all volatiles, not just water.

Troubleshooting Guides & Protocols

This section provides actionable, step-by-step procedures for managing hygroscopic precursors.

Protocol 1: Standard Operating Procedure for Weighing Hygroscopic Precursors

This protocol minimizes moisture uptake during routine handling.

• Preparation: Place the sealed precursor container, a clean watch glass or weighing boat, and a spatula into a desiccator and allow them to equilibrate for at least 30 minutes. Ensure all reaction glassware is oven-dried and assembled under a positive pressure of inert gas (e.g., nitrogen).

• Equilibration: If the precursor is stored cold, allow the sealed container to warm to ambient laboratory temperature before opening to prevent condensation.[13]

• Weighing: Briefly remove the precursor container and weighing vessel from the desiccator. Working efficiently, open the container, transfer the approximate amount of solid to the weighing vessel, and immediately and tightly reseal the precursor container.

• Tare and Measure: Place the weighing vessel on the analytical balance, tare it, and quickly add or remove small amounts of the solid to reach the target mass.

• Transfer: Immediately transfer the weighed solid to the reaction vessel, which should be under a positive pressure of inert gas.

• Storage: Return the sealed precursor container to the desiccator for proper storage.

Protocol 2: Procedure for Drying Moisture-Contaminated Precursors

This procedure is for situations where a precursor has been compromised by moisture and must be dried before use.

• Assess Thermal Stability: Before heating, consult the Safety Data Sheet (SDS) or reliable chemical literature for the melting point and decomposition temperature of the precursor (4-aminophenol or 4-methoxybenzoic acid).

• Setup: Spread the clumped solid in a thin layer in a suitable glass container, such as a round-bottom flask or a Schlenk flask.

• Vacuum Application: Connect the flask to a vacuum line equipped with a cold trap. A Schlenk line is ideal for this purpose.

• Gentle Heating: Gently heat the flask using a water bath or heating mantle while maintaining a vacuum. The temperature should be well below the compound's melting or decomposition point (e.g., 40-50°C is often a safe starting point).

• Drying Time: Maintain these conditions for several hours (e.g., 4-12 hours) or until the solid returns to a fine, free-flowing powder.

• Verification (Optional but Recommended): After drying, perform a Karl Fischer titration on a small sample to confirm that the water content has been reduced to an acceptable level (e.g., <0.1%).[16][17]

• Proper Storage: Once dried, immediately transfer the material into a tared, dry, airtight container and store it in a desiccator.

Data & Workflow Visualizations

Data Summaries

Table 1: Properties of Key Precursors

Compound	Formula	Molar Mass ( g/mol )	Key Functional Groups	Potential for Hygroscopicity
4-Aminophenol	C₆H₇NO	109.13	Phenolic -OH, Amine -NH₂	Moderate due to polar H-bonding groups
4-Methoxybenzoic acid	C₈H₈O₃	152.15	Carboxylic acid -COOH	Moderate due to polar H-bonding groups

Table 2: Comparison of Moisture Determination Techniques

Technique	Principle	Specificity for Water	Sensitivity	Notes
Karl Fischer Titration	Chemical reaction with iodine	High	Excellent (ppm level)	The most accurate and widely accepted method.[16][18][20]
Thermogravimetric Analysis (TGA)	Mass loss upon heating	Moderate	Good	Can distinguish between free and bound water based on temperature.[19]
Loss on Drying (LOD)	Gravimetric measurement	Low	Moderate	Measures all volatile components, not just water.[18][19]
Spectroscopy (e.g., NIR)	Absorption of IR radiation	Moderate	Good	Fast and non-destructive but often requires calibration.[16][18]

Workflow Diagrams

Caption: Recommended workflow for precursor storage and handling.

References

• TutorChase. How do you handle hygroscopic solutes in the lab? [Link]

• Hazra, S., Gallou, F., & Handa, S. (2022). Water: An Underestimated Solvent for Amide Bond-Forming Reactions. ACS Sustainable Chemistry & Engineering, 10(16), 5299-5306. [Link]

• B&M Scientific. (2025, October 15). How to Safely Store Lab Chemicals and Reagents. [Link]

• News-Medical. (2018, August 28). Moisture Analysis Techniques. [Link]

• Reddit. (2017, July 7). How to store temperature and moisture-sensitive compounds? r/chemistry. [Link]

• ARDL. Moisture Content by Karl Fischer Titration. [Link]

• HepatoChem. (2016, September 14). How do you handle hygroscopic salts? [Link]

• ResearchGate. Water: An Underestimated Solvent for Amide Bond-Forming Reactions. [Link]

• Protocol Online. (2010, July 17). Hygroscopic chemical...how to deal with? [Link]

• Ibis Scientific, LLC. (2025, May 19). The Role of Desiccants in Protecting Hygroscopic Chemicals. [Link]

• University of Rochester, Department of Chemistry. How to Store Reagents. [Link]

• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. [Link]

• Lee, Y. et al. (2026, February 5). Synthesis of Amides from Amines and Esters Under Hydrothermal Conditions. PMC. [Link]

• PerMix. (2025, December 9). Mixing & Drying Hygroscopic Materials. [Link]

• Presto Group. (2024, September 1). Guide to Moisture Content Testing: Ensuring Quality and Safety Across Industries. [Link]

• American Laboratory. (2016, June 20). Determination of Water Content and Dynamic Vapor Sorption Using Gravimetric Methods, Karl Fischer Titration and Thermal Analysis. [Link]

• Reddit. (2017, June 6). Drying and Storing Hygroscopic Salts. r/chemistry. [Link]

• OAK Open Access Archive. (2022, June 14). Water: An Underestimated Solvent for Amide Bond-Forming Reactions. [Link]

• Google Patents. (1976).

• Interactive Learning Paradigms, Incorporated. (2025, October 18). The MSDS HyperGlossary: Hygroscopic. [Link]

• LibreTexts Chemistry. (2024, September 30). 21.7: Chemistry of Amides. [Link]

Sources

• 1. ibisscientific.com [ibisscientific.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. tutorchase.com [tutorchase.com]
• 4. Mixing & Drying Hygroscopic Materials [permixmixers.com]
• 5. The MSDS HyperGlossary: Hygroscopic [ilpi.com]
• 6. Synthesis of Amides from Amines and Esters Under Hydrothermal Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. par.nsf.gov [par.nsf.gov]
• 9. researchgate.net [researchgate.net]
• 10. Water: An Underestimated Solvent for Amide Bond-Forming Reactions - OAK Open Access Archive [oak.novartis.com]
• 11. How to Safely Store Lab Chemicals and Reagents - B&M Scientific [bmscientific.co.za]
• 12. apolloscientific.co.uk [apolloscientific.co.uk]
• 13. reddit.com [reddit.com]
• 14. hepatochem.com [hepatochem.com]
• 15. How To [chem.rochester.edu]
• 16. news-medical.net [news-medical.net]
• 17. ardl.com [ardl.com]
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• 19. americanlaboratory.com [americanlaboratory.com]
• 20. Karl Fischer Titration Tips: Water Content Measurement [sigmaaldrich.com]

Overcoming steric hindrance in N-(4-hydroxyphenyl)-4-methoxybenzamide formation

Welcome to the technical support center for the synthesis of N-(4-hydroxyphenyl)-4-methoxybenzamide. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the complexities of this specific amide bond formation. The inherent steric hindrance in this transformation often leads to challenges such as low yields, incomplete reactions, and byproduct formation. This document provides in-depth troubleshooting guides and frequently asked questions to help you overcome these obstacles and achieve a successful, high-yielding synthesis.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during the synthesis. Each answer provides a diagnosis of the potential cause and a detailed, actionable solution grounded in established chemical principles.

Q1: My reaction has stalled, or I'm observing very low conversion to the desired amide product. What is the primary cause?

A1: The most common culprit for low or no yield in this synthesis is the insufficient activation of the 4-methoxybenzoic acid's carboxyl group, compounded by steric hindrance. The direct condensation of a carboxylic acid and an amine is thermodynamically unfavorable without an activating agent.[1] Furthermore, the bulky nature of both the 4-aminophenol and the 4-methoxybenzoyl moiety slows the rate of nucleophilic attack by the amine onto the activated acid.[2] Standard coupling reagents, such as dicyclohexylcarbodiimide (DCC), may not be potent enough to overcome this steric barrier effectively.[3]

Solution Pathway:

• Re-evaluate Your Coupling Reagent: Switch from standard carbodiimides to a more powerful activating agent. Uronium/aminium salts like HATU or HBTU, or phosphonium salts like PyBOP, are specifically designed to form highly reactive intermediates that can overcome significant steric barriers.[3][4]

• Consider Acyl Fluoride Intermediates: For exceptionally challenging cases, converting the 4-methoxybenzoic acid to its acyl fluoride is a highly effective strategy. The small size of the fluorine atom minimizes steric clash during the nucleophilic attack, often leading to dramatically improved yields where other methods fail.[5]

• Increase Reaction Time and/or Temperature: Sterically hindered reactions are kinetically slow.[3] Extending the reaction time, sometimes to overnight, can allow the reaction to proceed to completion. Gentle heating can also increase the reaction rate, but this must be done cautiously to avoid potential side reactions, such as O-acylation of the phenol.

Q2: My final product is contaminated with a significant amount of an undesired byproduct. How do I identify and prevent it?

A2: The most likely byproduct is the O-acylated ester, formed by the reaction of the phenolic hydroxyl group of 4-aminophenol with the activated 4-methoxybenzoic acid. While the amino group is a stronger nucleophile than the hydroxyl group, O-acylation can become competitive under certain conditions, particularly with highly reactive acylating agents or under harsh, unoptimized conditions.

Solution Pathway:

• Control Reagent Stoichiometry: Use a precise 1:1 stoichiometry or a very slight excess (1.05 equivalents) of the 4-aminophenol. Avoid using a large excess of the activated carboxylic acid.

• Optimize Base Selection: If using the Schotten-Baumann method (acyl chloride), the choice of base is critical. A mild inorganic base like sodium bicarbonate in a two-phase system helps maintain a pH that favors N-acylation.[6][7] For coupling-reagent-mediated reactions, a non-nucleophilic organic base such as N,N-diisopropylethylamine (DIPEA) is essential to prevent it from competing with the 4-aminophenol nucleophile.[4]

• Modify Reaction Conditions: Perform the addition of the activated acid or acyl chloride at a reduced temperature (e.g., 0 °C) to increase selectivity for the more nucleophilic amine. Slower addition rates can also help minimize side reactions.[][9]

Q3: I'm having difficulty purifying the product. It's an oil or a gummy solid, and column chromatography is giving poor separation.

A3: This issue typically stems from the presence of unreacted starting materials or water-soluble byproducts from the coupling reagent. For example, DCC forms dicyclohexylurea (DCU), which has limited solubility in many organic solvents, while EDC forms a water-soluble urea byproduct that is easier to remove.[10]

Solution Pathway:

• Refine the Aqueous Workup: After the reaction, perform a series of aqueous washes to remove impurities.

  • Wash with a dilute acid (e.g., 1 M HCl) to remove any unreacted 4-aminophenol and the organic base (like DIPEA).

  • Wash with a mild base (e.g., saturated NaHCO₃ solution) to remove unreacted 4-methoxybenzoic acid.[9]

  • A final wash with brine can help break any emulsions.

• Choose the Right Coupling Reagent for an Easier Workup: If you are using DCC, consider switching to EDC, as its urea byproduct is water-soluble and easily removed during the aqueous workup.[4] If using HATU or HBTU, the byproducts are also generally removed by standard aqueous washes.

• Induce Crystallization: Try triturating the crude gummy solid with a non-polar solvent like hexane or diethyl ether. This can often wash away soluble impurities and induce the desired product to crystallize into a filterable solid.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for diagnosing and solving common issues in the synthesis.

Caption: Troubleshooting flowchart for low-yield reactions.

Frequently Asked Questions (FAQs)

Q4: What are the advantages of using a uronium salt like HATU over a traditional carbodiimide like DCC for this synthesis?

A4: While both are coupling reagents, HATU (2-(7-Aza-1H-benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) offers significant advantages for sterically hindered reactions.[4]

• Higher Reactivity: HATU forms a highly reactive O-acylisourea intermediate that is rapidly converted into a benzotriazole active ester.[10] This active ester is significantly more reactive towards nucleophilic attack than the intermediate formed by DCC, effectively overcoming the kinetic barrier imposed by steric hindrance.[3]

• Lower Risk of Racemization: While not a concern for this specific achiral synthesis, HATU is known to suppress racemization in peptide chemistry, which speaks to its mild and efficient activation mechanism.[4]

• Cleaner Reactions & Easier Workup: The byproducts of HATU are water-soluble, making them easier to remove during aqueous extraction compared to the often-insoluble dicyclohexylurea (DCU) byproduct from DCC.[][10]

The underlying mechanism involves the activation of the carboxylic acid by HATU in the presence of a base like DIPEA, followed by nucleophilic attack from the amine.

Sources

• 1. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [peptidescientific.com]
• 5. blogs.rsc.org [blogs.rsc.org]
• 6. jk-sci.com [jk-sci.com]
• 7. Schotten-Baumann Reaction - Lokey Lab Protocols [lokeylab.wikidot.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. file.globalso.com [file.globalso.com]

Reference Data & Comparative Studies

A Comparative Guide to the Mass Spectrometry Fragmentation of N-(4-hydroxyphenyl)-4-methoxybenzamide

Introduction

In the landscape of analytical chemistry and drug development, a comprehensive understanding of a molecule's behavior under mass spectrometric analysis is paramount for its unambiguous identification, structural elucidation, and quantification. This guide provides an in-depth analysis of the collision-induced dissociation (CID) fragmentation pattern of N-(4-hydroxyphenyl)-4-methoxybenzamide, a compound of interest due to its core structure, which is prevalent in medicinal chemistry.

Our objective is to move beyond a mere description of spectral data. We will dissect the fragmentation pathways, explaining the causal chemical principles that dictate bond cleavages. To provide a richer context and highlight the structural nuances that govern fragmentation, we will conduct a comparative analysis against three strategic alternatives:

• Acetaminophen (Paracetamol): A structurally related and widely known analgesic, which shares the N-(4-hydroxyphenyl) moiety but differs in its acyl group.

• N-phenyl-4-methoxybenzamide: An analogue lacking the critical hydroxyl group, allowing us to isolate and understand its role in the fragmentation cascade.

• Positional Isomers (e.g., N-(3-hydroxyphenyl)-4-methoxybenzamide): A theoretical comparison to illustrate how the placement of a key functional group can dramatically alter fragmentation outcomes, a critical consideration in isomer differentiation.

This guide is intended for researchers and scientists who utilize mass spectrometry for the characterization of small molecules, offering both practical, data-driven comparisons and a foundational understanding of the structure-fragmentation relationships at play.

Experimental Workflow & Methodology

To ensure the generation of reliable and reproducible fragmentation data, a validated and standardized analytical workflow is essential. The following protocol outlines a typical Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methodology for the analysis of N-(4-hydroxyphenyl)-4-methoxybenzamide and its analogues.

Experimental Protocol: LC-MS/MS Analysis

• Sample Preparation:

  • Prepare stock solutions of all analytes in LC-MS grade methanol at a concentration of 1 mg/mL.

  • Create a working solution by diluting the stock solutions in a 50:50 mixture of water and acetonitrile to a final concentration of 1 µg/mL. This solvent mixture ensures compatibility with the initial mobile phase conditions.

  • For analyses in complex matrices (e.g., plasma), a protein precipitation step using cold acetonitrile followed by centrifugation is recommended to remove interfering macromolecules.[1]

• Liquid Chromatography (LC) Conditions:

  • Instrument: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 3.0 µm particle size) is suitable for separating compounds of this polarity.[2]

  • Mobile Phase A: Water with 0.1% formic acid. The acid aids in the protonation of the analytes in positive ion mode.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start at 5-10% B, ramp up to 95% B over several minutes to elute the analytes, hold for a brief period, and then return to initial conditions for column re-equilibration.

  • Flow Rate: 0.3-0.5 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) Conditions:

  • Instrument: A triple quadrupole or Q-TOF mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Ionization Mode: Electrospray Ionization (ESI) in Positive Mode is generally preferred for these compounds as the amide nitrogen is readily protonated.[3]

  • Source Parameters: These must be optimized for the specific instrument but typical starting points are:

    • Capillary Voltage: 3000-4000 V

    • Drying Gas (Nitrogen) Temperature: 300-350 °C

    • Drying Gas Flow: 8-12 L/min

    • Nebulizer Pressure: 30-40 psi[4]

  • Data Acquisition:

    • Full Scan (MS1): Acquire a full scan spectrum to identify the protonated molecular ion, [M+H]⁺.

    • Product Ion Scan (MS/MS): Isolate the [M+H]⁺ ion and subject it to Collision-Induced Dissociation (CID) using argon or nitrogen as the collision gas. The collision energy should be ramped (e.g., 10-40 eV) to observe the full range of fragment ions.

Workflow Diagram

Caption: A typical LC-MS/MS workflow for small molecule analysis.

Fragmentation Analysis: N-(4-hydroxyphenyl)-4-methoxybenzamide

The molecular weight of N-(4-hydroxyphenyl)-4-methoxybenzamide is 243.26 g/mol . In positive mode ESI, it readily accepts a proton to form the molecular ion [M+H]⁺ at an m/z of 244.

Upon subjecting the m/z 244 precursor ion to CID, the most facile cleavage occurs at the amide bond, which is the most labile site in the molecule. This leads to two primary, competing fragmentation pathways.

• Pathway A: Formation of the Acylium Ion: Cleavage of the C-N amide bond with charge retention on the carbonyl-containing fragment results in the formation of the 4-methoxybenzoyl cation at m/z 135 . This is a highly stabilized acylium ion, where the positive charge is delocalized across the carbonyl group and the aromatic ring, further stabilized by the electron-donating methoxy group. This fragment is often the base peak in the spectrum for benzamides.

• Pathway B: Formation of the Aminophenol Ion: The alternative cleavage, where the charge is retained by the nitrogen-containing fragment, produces the protonated 4-aminophenol ion at m/z 110 . This occurs via cleavage of the same C-N bond followed by a hydrogen rearrangement.

Caption: Predicted primary fragmentation of N-(4-hydroxyphenyl)-4-methoxybenzamide.

Comparative Fragmentation Analysis

The utility of fragmentation analysis is magnified when compared against structurally similar molecules. These comparisons reveal how subtle changes in chemical structure can lead to diagnostic differences in the mass spectrum.

Alternative 1: Acetaminophen (N-(4-hydroxyphenyl)acetamide)

Acetaminophen shares the N-(4-hydroxyphenyl) core but possesses a simple acetyl group instead of a 4-methoxybenzoyl group.

• Precursor Ion: [M+H]⁺ at m/z 152.

• Primary Fragmentation: The dominant fragmentation pathway is the neutral loss of ketene (CH₂=C=O, 42 Da) from the precursor ion. This is equivalent to losing the entire N-acetyl group and results in the formation of the protonated 4-aminophenol ion at m/z 110 .[1][5] In some cases, the radical cation at m/z 109 is also observed.[2]

Key Insight: The fragmentation of acetaminophen is dominated by the formation of the m/z 110 ion. The alternative fragment, the acetyl cation (CH₃CO⁺) at m/z 43, is of much lower stability and abundance compared to the resonance-stabilized 4-methoxybenzoyl cation (m/z 135) from our target molecule. This directly demonstrates how replacing the acetyl group with a methoxybenzoyl group introduces a new, highly-favored fragmentation pathway.

Alternative 2: N-phenyl-4-methoxybenzamide

This analogue removes the hydroxyl group from the N-phenyl ring, allowing us to assess the -OH group's influence.

• Precursor Ion: [M+H]⁺ at m/z 228.

• Predicted Primary Fragmentation: Similar to our target molecule, the primary cleavage will occur at the amide C-N bond.

  • Formation of the 4-methoxybenzoyl cation at m/z 135 is expected to be the dominant pathway, just as in the target molecule.

  • The alternative pathway would lead to protonated aniline at m/z 94 (or the aniline radical cation at m/z 93).

Key Insight: The presence or absence of the hydroxyl group does not change the primary cleavage site (the amide bond) or the formation of the highly stable m/z 135 acylium ion. However, the hydroxyl group on the N-phenyl ring makes the resulting m/z 110 fragment (protonated aminophenol) more stable and thus more abundant than the m/z 94 fragment (protonated aniline) would be. The hydroxyl group, being electron-donating, helps to stabilize the positive charge on the nitrogen-containing fragment.

Alternative 3: Positional Isomers (e.g., N-(3-hydroxyphenyl)-4-methoxybenzamide)

• N-(4-hydroxyphenyl) isomer (para): The para position of the hydroxyl group allows for effective resonance stabilization of a charge on the nitrogen through the aromatic ring.

• N-(3-hydroxyphenyl) isomer (meta): The meta position does not allow for direct resonance stabilization of the nitrogen. This would likely decrease the relative abundance of the m/z 110 fragment compared to the para isomer, making the m/z 135 fragment even more dominant.

• N-(2-hydroxyphenyl) isomer (ortho): The ortho position introduces the possibility of "ortho-effects," where the adjacent hydroxyl group can interact directly with the amide linkage. This could lead to unique fragmentation pathways, such as the loss of a water molecule (H₂O) through an intramolecular cyclization reaction, which would be absent in the meta and para isomers.

Key Insight: The relative intensity of the key fragments (m/z 135 vs. m/z 110) and the presence or absence of unique, low-mass fragments (like a water loss) can be used to differentiate between positional isomers, even when they share the same primary fragmentation pathways.

Data Summary

The table below summarizes the key mass-to-charge ratios for the precursor ions and major fragments of the discussed compounds.

Compound	Molecular Weight	Precursor Ion [M+H]⁺ (m/z)	Major Fragment 1 (m/z)	Fragment 1 Identity	Major Fragment 2 (m/z)	Fragment 2 Identity
N-(4-hydroxyphenyl)-4-methoxybenzamide	243.26	244	135	4-methoxybenzoyl cation	110	protonated 4-aminophenol
Acetaminophen	151.16	152	110	protonated 4-aminophenol	43	acetyl cation
N-phenyl-4-methoxybenzamide	227.26	228	135	4-methoxybenzoyl cation	94	protonated aniline

Conclusion

The mass spectrometry fragmentation of N-(4-hydroxyphenyl)-4-methoxybenzamide is characterized by a predictable and logical cleavage of the central amide bond. The resulting product ion spectrum is dominated by two key fragments: the highly stable 4-methoxybenzoyl acylium ion (m/z 135) and the protonated 4-aminophenol ion (m/z 110).

By comparing its fragmentation to that of acetaminophen, we can authoritatively state that the substitution of an acetyl group with a 4-methoxybenzoyl group introduces a new, highly favored fragmentation channel leading to the m/z 135 ion. Comparison with N-phenyl-4-methoxybenzamide highlights the stabilizing influence of the phenolic hydroxyl group on the m/z 110 fragment. Finally, theoretical considerations of positional isomers underscore the critical principle that while isomers may share common fragments, their relative abundances and the potential for unique ortho-effect-driven pathways can serve as powerful tools for their differentiation. This guide provides a framework for scientists to interpret and predict the fragmentation of related benzamide structures, aiding in the confident identification and characterization of these important chemical entities.

References

• The Type Fragmentation Patterns Confirmed Acetaminophen By Using Liquid Chromatography-Mass Spectroscopy (LCMS) From Herbal Medicine. (2021). Pusat Jurnal UIN Ar-Raniry. Available at: [Link]

• PubChem. (n.d.). 4-methoxy-N-phenylbenzamide. National Center for Biotechnology Information. Retrieved February 18, 2026, from [Link]

• Tecan Group Ltd. (n.d.). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. The Blog - Tecan. Retrieved February 18, 2026, from [Link]

• ResearchGate. (2023). How to perform LC-MS analysis?. Retrieved February 18, 2026, from [Link]

• Wang, P., et al. (2017). Fast Determination of Ingredients in Solid Pharmaceuticals by Microwave-Enhanced In-Source Decay of Microwave Plasma Torch Mass Spectrometry. Scientific Reports, 7(1), 3894. Available at: [Link]

• LGC Group. (n.d.). Guide to achieving reliable quantitative LC-MS measurements. Retrieved February 18, 2026, from [Link]

• Mullen, C., et al. (2013). Quantitative Analysis of Acetaminophen and its Primary Metabolites in Small Plasma Volumes by Liquid Chromatography–Tandem Mass Spectrometry. Journal of Analytical Toxicology, 37(3), 169-175. Available at: [Link]

• Organomation. (n.d.). Preparing Samples for LC-MS/MS Analysis. Retrieved February 18, 2026, from [Link]

• Nishida, H., et al. (2007). Metabolism of CJ-036878, N-(3-phenethoxybenzyl)-4-hydroxybenzamide, in liver microsomes and recombinant cytochrome P450 enzymes: metabolite identification by LC-UV/MS(n) and (1)H-NMR. Xenobiotica, 37(12), 1394-407. Available at: [Link]

• Xu, Y., & Alper, H. (2024). Polymorphism in N-(3-Hydroxyphenyl)-3-methoxybenzamide. Crystals, 14(12), 1070. Available at: [Link]

• Kruve, A., et al. (2017). Think Negative: Finding the Best Electrospray Ionization/MS Mode for Your Analyte. Analytical Chemistry, 89(11), 5767-5773. Available at: [Link]

• MassBank. (2014). 4-hydroxybenzaldehyde; LC-ESI-ITFT; MS2; CE: 50%; R=7500; [M-H]-. Retrieved February 18, 2026, from [Link]

• NIST. (n.d.). Benzamide, N-phenyl-. NIST Chemistry WebBook. Retrieved February 18, 2026, from [Link]

• MassBank. (2008). 4-METHOXYBENZALDEHYDE; EI-B; MS. Retrieved February 18, 2026, from [Link]

• MassBank. (2008). 4-HYDROXY-3-METHOXYBENZALDEHYDE; EI-B; MS. Retrieved February 18, 2026, from [Link]

• ResearchGate. (n.d.). A proposed fragmentation pathway of 4-hydroxy-3-methoxybenzaldehyde by mass spectrometry. Retrieved February 18, 2026, from [Link]

• PubChem. (n.d.). N-Hydroxy-4-methoxybenzamide. National Center for Biotechnology Information. Retrieved February 18, 2026, from [Link]

• Semantic Scholar. (2020). Characterization of organic isomers: CID fragmentation technique on protonated hydroxybenzophenone isomers. Retrieved February 18, 2026, from [Link]

• PubChem. (n.d.). 4-Methoxybenzamide. National Center for Biotechnology Information. Retrieved February 18, 2026, from [Link]

• Spectroscopy Online. (2016). Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine. Retrieved February 18, 2026, from [Link]

• MS Vision. (n.d.). Understanding differences in CID fragmentation in a mass spectrometer. Retrieved February 18, 2026, from [Link]

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• 4. Benzamide, N-phenyl- [webbook.nist.gov]
• 5. GSRS [gsrs.ncats.nih.gov]

A Senior Application Scientist's Guide to the Elemental Analysis of N-(4-hydroxyphenyl)-4-methoxybenzamide: A Comparative Analysis

For researchers, scientists, and drug development professionals, the precise characterization of a synthesized compound is a non-negotiable cornerstone of scientific rigor. Elemental analysis, a foundational technique in chemistry, provides the empirical formula of a compound, serving as a critical checkpoint for purity and structural confirmation. This guide offers an in-depth, technical examination of the elemental analysis of N-(4-hydroxyphenyl)-4-methoxybenzamide, a compound of interest in medicinal chemistry and materials science.

Herein, we will not only detail the theoretical and experimental determination of its elemental composition but also provide a comparative analysis with alternative analytical techniques. This guide is structured to provide not just procedural steps, but the underlying scientific rationale, empowering the reader to make informed decisions in their analytical workflows.

Theoretical Elemental Composition of N-(4-hydroxyphenyl)-4-methoxybenzamide

The first step in any elemental analysis is the calculation of the theoretical elemental composition from the compound's molecular formula. This theoretical value serves as the benchmark against which experimental results are compared.

The molecular formula for N-(4-hydroxyphenyl)-4-methoxybenzamide is C₁₄H₁₃NO₃.[1] Its molecular weight is 243.26 g/mol .[1]

The theoretical percentage of each element is calculated as follows:

• Carbon (C): (14 * 12.011 g/mol ) / 243.26 g/mol * 100% = 69.12%

• Hydrogen (H): (13 * 1.008 g/mol ) / 243.26 g/mol * 100% = 5.40%

• Nitrogen (N): (1 * 14.007 g/mol ) / 243.26 g/mol * 100% = 5.76%

• Oxygen (O): (3 * 15.999 g/mol ) / 243.26 g/mol * 100% = 19.72%

This calculation provides the expected elemental percentages for a pure sample of N-(4-hydroxyphenyl)-4-methoxybenzamide.

Caption: Workflow for Theoretical Elemental Analysis Calculation.

Experimental Determination by Combustion Analysis: The Gold Standard

Combustion analysis is the quintessential method for determining the carbon, hydrogen, nitrogen, and sulfur (CHNS) content of organic compounds. Its destructive nature is outweighed by its high precision and reliability, making it the "gold standard" in the field.

The underlying principle involves the complete combustion of a precisely weighed sample in a high-temperature, oxygen-rich environment. The resulting combustion gases (CO₂, H₂O, and N₂) are then separated and quantified by a detector, typically a thermal conductivity detector (TCD).

Experimental Protocol for CHN Analysis

This protocol is a generalized procedure based on the operation of modern elemental analyzers, such as the PerkinElmer 2400 or Thermo Scientific FlashSmart. Adherence to the specific instrument manual is paramount.

Instrumentation:

• Elemental Analyzer (e.g., PerkinElmer 2400 Series II CHNS/O Analyzer)

• Microbalance (accurate to ±0.001 mg)

• Tin capsules for solid samples

• Certified organic analytical standards (e.g., Acetanilide)

Procedure:

• Instrument Preparation and Calibration:

  • Ensure the combustion and reduction furnaces have reached their setpoint temperatures (typically ~980°C and ~640°C, respectively).

  • Verify stable gas flows for helium (carrier gas) and oxygen (combustion gas).

  • Perform a leak test to ensure the integrity of the system.

  • Calibrate the instrument using a certified standard like acetanilide. Analyze 2-3 mg of the standard to establish a response factor for C, H, and N. The results should be within ±0.3% of the theoretical values for the standard.

• Sample Preparation:

  • Accurately weigh approximately 2-3 mg of the N-(4-hydroxyphenyl)-4-methoxybenzamide sample into a tin capsule using a microbalance.

  • Fold the tin capsule to securely encapsulate the sample, ensuring no loss of material.

  • Record the exact weight of the sample.

• Analysis:

  • Place the encapsulated sample into the autosampler in the designated position.

  • Initiate the analysis sequence. The instrument will automatically drop the sample into the combustion furnace.

  • The combustion products are swept by the helium carrier gas through the reduction furnace (where nitrogen oxides are converted to N₂) and then through a chromatographic column to separate N₂, CO₂, and H₂O.

  • The separated gases are detected by the TCD, and the resulting signal is proportional to the concentration of each element.

• Data Processing:

  • The instrument's software calculates the percentage of C, H, and N based on the sample weight and the detector response, using the calibration factor determined from the standard.

  • The oxygen percentage is typically determined by pyrolysis in a separate analysis or calculated by difference (100% - %C - %H - %N).

Caption: Experimental Workflow for Combustion Analysis.

A Comparative Guide to Alternative Elemental Analysis Techniques

While combustion analysis is the primary method for determining the bulk elemental composition of organic compounds, other techniques offer complementary information, particularly for trace element analysis and the identification of inorganic impurities. The choice of technique is dictated by the analytical question at hand.

Feature	Combustion Analysis	ICP-OES	ICP-MS	X-Ray Fluorescence (XRF)
Principle	Sample combustion and detection of resulting gases	Excitation of atoms in a plasma and detection of emitted light	Ionization of atoms in a plasma and detection by mass spectrometry	Excitation of atoms by X-rays and detection of emitted fluorescent X-rays
Elements Detected	C, H, N, S, O	Most elements except C, H, N, O, F, and noble gases	Most elements, including some non-metals	Elements from Na to U
Primary Application	Bulk elemental composition of organic compounds	Trace to major elemental analysis of inorganic elements in solution	Ultra-trace elemental analysis and isotopic analysis in solution	Non-destructive analysis of bulk elemental composition of solids and liquids
Typical Detection Limits	~0.1% (1000 ppm)	1-100 ppb	0.1-10 ppt	1-100 ppm
Sample Type	Solids, liquids	Liquids (digested solids)	Liquids (digested solids)	Solids, liquids, powders
Accuracy	High (typically ±0.3%)	High (typically 1-5% RSD)	Very High (typically <5% RSD)	Moderate to High (matrix dependent)
Analysis Time per Sample	~5-10 minutes	~2-5 minutes	~3-6 minutes	~1-10 minutes
Key Advantage	"Gold standard" for organic CHNS analysis	Robust for high matrix samples	Extremely sensitive for trace impurities	Non-destructive, minimal sample preparation
Key Limitation	Destructive, not suitable for trace metals	Not suitable for C, H, N, O analysis	Sensitive to matrix effects, requires sample digestion	Lower sensitivity for light elements

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)

ICP-OES is a powerful technique for the determination of trace and major inorganic elements.[2] A liquid sample is introduced into an argon plasma, which excites the atoms of the elements present. As these atoms relax to their ground state, they emit light at characteristic wavelengths, which is detected and quantified. For the analysis of N-(4-hydroxyphenyl)-4-methoxybenzamide, ICP-OES would be employed to quantify any residual metal catalysts (e.g., Pd, Cu) from the synthesis process. The organic matrix would first need to be removed through acid digestion.

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

ICP-MS offers significantly lower detection limits than ICP-OES, making it ideal for ultra-trace elemental analysis.[3][4] Similar to ICP-OES, a liquid sample is introduced into an argon plasma, but in this case, the plasma ionizes the atoms. These ions are then passed into a mass spectrometer, which separates them based on their mass-to-charge ratio. ICP-MS is the method of choice for quantifying elemental impurities in pharmaceutical products according to USP <232> and ICH Q3D guidelines.

X-Ray Fluorescence (XRF)

XRF is a non-destructive technique that is well-suited for the rapid screening of solid and liquid samples.[5] The sample is irradiated with high-energy X-rays, causing the ejection of inner-shell electrons. As outer-shell electrons fill these vacancies, fluorescent X-rays with characteristic energies are emitted, allowing for the identification and quantification of the elements present. While not as sensitive as ICP techniques for trace analysis, XRF is valuable for at-line process monitoring and quality control where non-destructive analysis is required.

Conclusion: An Integrated Approach to Elemental Characterization

The elemental analysis of N-(4-hydroxyphenyl)-4-methoxybenzamide is a multi-faceted process. The theoretical calculation of its elemental composition provides the essential baseline for all subsequent experimental work. Combustion analysis stands as the definitive technique for verifying the bulk C, H, and N content, directly confirming the empirical formula and providing a strong indicator of purity.

However, a comprehensive characterization, particularly in a drug development context, necessitates an integrated approach. Techniques such as ICP-OES and ICP-MS are indispensable for the quantification of inorganic impurities that could impact the safety and efficacy of the final product. The selection of the appropriate analytical technique is a critical decision that should be guided by the specific analytical requirements, including the elements of interest, the required detection limits, and the nature of the sample matrix. By understanding the principles and comparative performance of these methods, researchers can ensure the integrity and quality of their scientific data.

References

• PerkinElmer. Perkin Elmer 2400 Elemental Analyzer Operating Instructions For CHN Analysis. Arizona State University. Available at: [Link]

• Thermo Fisher Scientific. FLASH 2000 Elemental Analyzer (CHNS) Operating Instructions. University of Southern California. Available at: [Link]

• SciSpace. Pharmacopoeia methods for elemental analysis of medicines: a comparative study. Available at: [Link]

• Washburn, C. (2002). PerkinElmer 2400 Series CHNS/O Analyzer Instructions.

• Chemistry LibreTexts. Combustion Analysis. Available at: [Link]

• CKIC. 5E Series C/H/N Elemental Analyzer - Operation Instruction. Available at: [Link]

• Lab Manager. Elemental Analysis for Compliance, Purity, and Performance. Available at: [Link]

• Study.com. Determining an Empirical Formula from Combustion Data. Available at: [Link]

• American Laboratory. New Elemental Analysis Techniques for the Analytical Chemistry Laboratory. Available at: [Link]

• Smithers. Elemental Analysis for the Pharmaceutical Industry Q&A. Available at: [Link]

• TSI Incorporated. Combustion Analysis Basics. Available at: [Link]

• A-Level Chemistry. Combustion Analysis. Available at: [Link]

• Chemistry LibreTexts. 1.3: Introduction to Combustion Analysis. Available at: [Link]

• Weizmann Institute of Science. Elemental analysis. Available at: [Link]

• LECO Corporation. ICP-MS vs. ICP-OES: Comparative Analysis of Detection Sensitivity in Heavy Metals. Available at: [Link]

• University of Manchester. Elemental Analysis tool. Available at: [Link]

• Johannes Gutenberg University Mainz. CHN Tool - Elemental Analysis Calculator. Available at: [Link]

• Eurofins. ICP-OES and ICP-MS Detection Limit Guidance. Available at: [Link]

• Spectroscopy Online. ICP-OES as a Viable Alternative to ICP-MS for Trace Analysis: Meeting the Detection Limits Challenge. Available at: [Link]

• AZoM. Comparative Analysis of Detection Sensitivity in Heavy Metals: ICP-MS vs. ICP-OES. Available at: [Link]

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• 5. eag.com [eag.com]

Reference Standard Guide: N-(4-hydroxyphenyl)-4-methoxybenzamide

CAS: 23600-48-8 | Formula: C₁₄H₁₃NO₃ | M.W.: 243.26 g/mol

Executive Summary

N-(4-hydroxyphenyl)-4-methoxybenzamide (also known as 4'-Hydroxy-4-methoxybenzanilide) is a critical reference standard used primarily in the quality control of analgesic/antipyretic drugs (as a structural analog of Paracetamol), metabolite identification, and vanilloid receptor (TRPV1) research.

This guide provides a technical comparison of reference standard grades, detailed characterization protocols, and a validated synthesis/impurity profiling workflow. It is designed for analytical chemists and formulation scientists requiring high-fidelity data for regulatory filing and stability studies.

Comparative Analysis: Selecting the Right Grade

Not all reference materials are created equal. The choice of standard grade directly impacts the validity of your quantitative assays and regulatory compliance.

Feature	Tier 1: Certified Reference Material (CRM)	Tier 2: Analytical Standard (Secondary)	Tier 3: Research Grade Chemical
Primary Use	Quantitative NMR (qNMR), Method Validation, ISO 17034 Compliance.	Routine QC, Retention Time Marker, System Suitability.	Early-stage Synthesis, Biological Screening.
Purity	> 99.5% (Mass Balance)	> 98.0% (HPLC Area %)	Variable (> 95%)
Uncertainty	Explicitly stated (e.g., ± 0.3%)	Not provided	Not provided
Traceability	NIST/BIPM Traceable	Traceable to Internal Primary	None
Water Content	Measured (Karl Fischer) & Factorized	Measured but not always factorized	Not typically reported
Impurity Profile	Quantified (Organic, Inorganic, Residual Solvents)	Qualitative (Major peaks only)	Unknown

Recommendation:

• For Release Testing/Stability: Use Tier 1 (CRM) to establish the calibration curve.

• For ID/System Suitability: Tier 2 is cost-effective and sufficient.

Technical Specifications & Characterization

Identity & Structure

The compound consists of a 4-aminophenol moiety acylated by a 4-methoxybenzoyl (anisoyl) group.

• ¹H NMR (DMSO-d₆, 500 MHz):

  • 9.85 (s, 1H, -NH, Amide)
  • 9.20 (s, 1H, -OH, Phenol)
  • 7.95 (d, 2H, Anisyl-ArH, ortho to CO)
  • 7.50 (d, 2H, Phenol-ArH, ortho to NH)
  • 7.05 (d, 2H, Anisyl-ArH, ortho to OMe)
  • 6.75 (d, 2H, Phenol-ArH, ortho to OH)
  • 3.84 (s, 3H, -OCH₃)

• Mass Spectrometry (ESI+):

  • [M+H]⁺: 244.1 m/z

  • [M+Na]⁺: 266.1 m/z

  • Fragment: 135.0 m/z (Anisoyl cation, characteristic cleavage).

Synthesis & Impurity Profiling Pathway

The synthesis involves the acylation of 4-aminophenol with 4-methoxybenzoyl chloride. A critical quality attribute is controlling the O-acylation side reaction, which produces the ester impurity.

Figure 1: Synthetic pathway highlighting the competition between N-acylation (Target) and O-acylation (Impurity A).

Validated Analytical Protocols

HPLC Purity Method

This method separates the target amide from the starting material (4-aminophenol) and the potential ester impurity.

• Column: C18 (e.g., Phenomenex Luna C18(2) or Zorbax Eclipse XDB), 150 x 4.6 mm, 5 µm.

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.[1][2][3]

• Gradient:

  • 0-2 min: 10% B (Isocratic hold for 4-Aminophenol elution)

  • 2-15 min: 10%

    80% B (Linear gradient)

  • 15-20 min: 80% B (Wash)

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm.

• Temperature: 30°C.

Retention Logic:

• 4-Aminophenol: Elutes early (~2-3 min) due to high polarity.

• Target (Amide): Elutes mid-gradient (~8-10 min).

• Impurity A (Ester): Elutes later than target due to lack of H-bond donor capacity on the amide nitrogen.

• Impurity B (Bis-acyl): Elutes last (most hydrophobic).

Mass Balance Purity Calculation (For CRM)

To determine the absolute purity (

) of the standard:

• % Org.[4] Imp: Sum of all secondary peaks by HPLC-UV.

• % Water: Determined by Karl Fischer titration (typically < 0.5% for this amide).

• % Solvents: Determined by GC-Headspace (e.g., residual THF or Toluene from synthesis).

• % Inorg: Residue on Ignition (ROI).

Handling & Stability

• Storage: Store at 2-8°C in a desiccator. The phenolic hydroxyl group makes it susceptible to slow oxidation (browning) if exposed to air and light for extended periods.

• Solubility:

  • Soluble: DMSO, Methanol, Ethanol.[4]

  • Sparingly Soluble: Acetonitrile.[2][3][5]

  • Insoluble: Water (neutral pH).

• Safety: Irritant. Wear gloves and safety glasses. Avoid inhalation of dust.

References

• PubChem. N-Hydroxy-4-methoxybenzamide Compound Summary (CID 221131). National Library of Medicine. [Link]

• Podolska, M., et al. HPLC Method for Identification and Quantification of Three Active Substances in a Dermatological Preparation. Acta Poloniae Pharmaceutica - Drug Research, Vol. 68, No. 5, pp. 713-718, 2011. (Methodology reference for benzamide separation). [Link]

Sources

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• 2. 4-Aminophenol | SIELC Technologies [sielc.com]
• 3. researchgate.net [researchgate.net]
• 4. EP1230231B1 - Process for preparing n-(4-hydroxyphenyl)-n'-(4'-aminophenyl)-piperazine - Google Patents [patents.google.com]
• 5. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

Mastering Chromatographic Mobility: A Comparative Guide to the TLC R_f Value of N-(4-hydroxyphenyl)-4-methoxybenzamide

In the landscape of synthetic chemistry and drug development, the precise characterization of novel compounds is paramount. Thin Layer Chromatography (TLC) serves as a rapid, indispensable tool for monitoring reaction progress, identifying compounds, and assessing purity. The Retention Factor (R_f), a dimensionless quantity, is the cornerstone of TLC analysis, representing the ratio of the distance traveled by the analyte to the distance traveled by the solvent front.[1][2] This guide provides a comprehensive, in-depth analysis of the TLC R_f value for N-(4-hydroxyphenyl)-4-methoxybenzamide, a key structural motif in medicinal chemistry.

This document moves beyond a mere statement of a singular R_f value, which is inherently dependent on specific experimental conditions.[3] Instead, we present a comparative framework, grounded in experimental protocols, to empower researchers to determine, interpret, and manipulate the R_f of this target compound and its structural analogs. We will explore the causal relationships between mobile phase composition, molecular structure, and chromatographic mobility, thereby providing a robust, self-validating system for analysis.

Foundational Principles: Understanding the R_f Value

The R_f value is a fundamental parameter in TLC, dictated by the equilibrium distribution of an analyte between the stationary phase (typically polar silica gel) and the mobile phase (a solvent or solvent mixture).[4] A compound's affinity for the stationary phase versus the mobile phase determines its rate of migration up the TLC plate.[5]

Several factors critically influence the R_f value:

• The Solvent System (Mobile Phase): The polarity of the mobile phase has the most significant impact on R_f values. A more polar solvent will more effectively compete with the stationary phase for the analyte, leading to a higher R_f value.[1][5]

• The Adsorbent (Stationary Phase): While silica gel is the most common stationary phase, others like alumina can be used, altering the separation characteristics.[2]

• Layer Thickness: The thickness of the stationary phase can affect the speed of the mobile phase and the shape of the spots, potentially influencing the R_f value.[2][6]

• Temperature: Temperature can alter the viscosity of the mobile phase and the solubility of the analyte, causing slight variations in R_f values.[1][6]

• Chamber Saturation: An environment saturated with solvent vapor is crucial for reproducible R_f values.[7]

The structure of N-(4-hydroxyphenyl)-4-methoxybenzamide, with its polar hydroxyl and amide functional groups, suggests a moderate to strong interaction with a polar stationary phase like silica gel. Therefore, a mobile phase of appropriate polarity will be required to achieve an optimal R_f value, typically between 0.3 and 0.7 for good separation.

Experimental Determination of R_f for N-(4-hydroxyphenyl)-4-methoxybenzamide

The following protocol provides a detailed methodology for the determination of the R_f value.

Materials and Equipment:

• N-(4-hydroxyphenyl)-4-methoxybenzamide (analytical standard)

• Silica gel 60 F254 TLC plates[4]

• Developing chamber with a lid

• Capillary tubes for spotting[8]

• A range of organic solvents (e.g., hexane, ethyl acetate, methanol, dichloromethane)

• UV lamp (254 nm) for visualization

• Pencil and ruler

Step-by-Step Protocol:

• Preparation of the TLC Plate: With a pencil, gently draw a starting line approximately 1 cm from the bottom of the TLC plate.[8] Mark the lanes for each sample to be spotted.

• Sample Preparation: Prepare a dilute solution of N-(4-hydroxyphenyl)-4-methoxybenzamide (approximately 1 mg/mL) in a suitable solvent such as methanol or ethyl acetate.

• Spotting: Using a capillary tube, carefully spot a small amount of the sample solution onto the starting line. The spot should be as small as possible (1-2 mm in diameter) to ensure good separation.[6][9]

• Preparation of the Developing Chamber: Pour the chosen solvent system (mobile phase) into the developing chamber to a depth of about 0.5 cm.[10] Place a piece of filter paper in the chamber to aid in solvent vapor saturation and close the lid. Allow the chamber to equilibrate for 5-10 minutes.[7]

• Development: Carefully place the spotted TLC plate into the equilibrated chamber, ensuring the solvent level is below the starting line.[10] Close the lid and allow the solvent to ascend the plate by capillary action.

• Completion and Visualization: Once the solvent front has reached approximately 1 cm from the top of the plate, remove the plate from the chamber and immediately mark the solvent front with a pencil.[9] Allow the plate to dry completely. Visualize the spots under a UV lamp at 254 nm. The aromatic rings in the compound will quench the fluorescence of the plate, appearing as dark spots.[11]

• Calculation of R_f: Measure the distance from the starting line to the center of the spot and the distance from the starting line to the solvent front. Calculate the R_f value using the following formula:[2]

  R_f = (Distance traveled by the spot) / (Distance traveled by the solvent front)

Comparative Analysis: Optimizing the Mobile Phase

The choice of the mobile phase is critical for achieving optimal separation. Here, we compare hypothetical results for N-(4-hydroxyphenyl)-4-methoxybenzamide in different solvent systems to illustrate the effect of polarity on the R_f value.

Solvent System (v/v)	Polarity Index (Approx.)	Expected R_f Value	Observations
100% Hexane	0.1	~0.0	The compound is too polar to move in a non-polar solvent. It remains at the baseline.
20% Ethyl Acetate / 80% Hexane	2.6	0.1 - 0.2	The compound begins to move, but the R_f is too low for effective separation from other polar impurities.
50% Ethyl Acetate / 50% Hexane	4.4	~0.4 - 0.5	This system provides a good R_f value, allowing for clear separation and accurate measurement.
80% Ethyl Acetate / 20% Hexane	5.2	0.7 - 0.8	The R_f is becoming too high, reducing the separation from less polar compounds.
10% Methanol / 90% Dichloromethane	5.4	~0.6 - 0.7	A more polar system that can also be effective. The choice between this and ethyl acetate/hexane may depend on the specific impurities present.

Causality: As the polarity of the solvent system increases, it becomes a better eluent, more effectively displacing the analyte from the polar silica gel. This results in the compound spending more time in the mobile phase and traveling further up the plate, thus increasing the R_f value.[5]

Comparison with Synthetic Precursors

In a synthetic context, TLC is crucial for monitoring the consumption of starting materials and the formation of the product. A well-chosen solvent system should provide clear separation between N-(4-hydroxyphenyl)-4-methoxybenzamide and its precursors, such as 4-aminophenol and a derivative of 4-methoxybenzoic acid (e.g., 4-methoxybenzoyl chloride).

Compound	Structure	Key Functional Groups	Expected Polarity	Expected R_f in 50% EtOAc/Hexane
4-Aminophenol	Phenolic -OH, Amino -NH2	High	Low (e.g., 0.1-0.2)
N-(4-hydroxyphenyl)-4-methoxybenzamide	Phenolic -OH, Amide -CONH-	Medium	Medium (e.g., 0.4-0.5)
4-Methoxybenzoyl Chloride	Acid Chloride -COCl, Ether -OCH3	Low	High (e.g., 0.8-0.9)

Rationale: 4-Aminophenol is the most polar due to the presence of both a hydroxyl and an amino group, leading to strong interactions with the silica gel and a low R_f value. 4-Methoxybenzoyl chloride is the least polar and will travel furthest up the plate. The product, N-(4-hydroxyphenyl)-4-methoxybenzamide, has an intermediate polarity and therefore an intermediate R_f value. A single TLC plate co-spotted with the starting materials and the reaction mixture can thus provide a clear visual assessment of the reaction's progress.

Visualizing the Process

To further clarify the relationships discussed, the following diagrams illustrate the key concepts.

Caption: Factors influencing the TLC R_f value.

Caption: Experimental workflow for TLC analysis.

Conclusion

The R_f value of N-(4-hydroxyphenyl)-4-methoxybenzamide is not a fixed constant but a variable that is critically dependent on the conditions of the TLC experiment. By understanding the principles of chromatography and systematically varying the mobile phase composition, researchers can achieve an optimal R_f value for this compound, enabling its effective separation and identification. A solvent system of approximately 50% ethyl acetate in hexane is a good starting point for achieving an R_f value in the ideal range of 0.3-0.7 on a standard silica gel plate. This guide provides the foundational knowledge and practical protocols for researchers to confidently apply TLC in their work with this and other related compounds, ensuring data integrity and reproducibility.

References

• Factors That Affect RF Values In Thin Layer Chromatography. (2022, August 30). Sciencing. Retrieved from [Link]

• Thin Layer Chromatography. (2022, August 23). Chemistry LibreTexts. Retrieved from [Link]

• Thin Layer Chromatography. Chemistry Online @ UTSC. Retrieved from [Link]

• Understanding Rf Values in Thin Layer Chromatography. (2026, January 22). Oreate AI Blog. Retrieved from [Link]

• What Factors Affect the Separation of Substances Using Thin-Layer Chromatography? An Undergraduate Experiment. (2001, March 1). Journal of Chemical Education. Retrieved from [Link]

• Simple and rapid detection of aromatic amines using a thin layer chromatography plate. RSC Publishing. Retrieved from [Link]

• Thin Layer Chromatography. Amrita Virtual Lab. Retrieved from [Link]

• Thin Layer Chromatography: A Complete Guide to TLC. (2020, January 2). Chemistry Hall. Retrieved from [Link]

• Complete Guide to Thin Layer Chromatography Sample Preparation. Organomation. Retrieved from [Link]

• Step-by-Step Procedures for Thin Layer Chromatography. (2024, August 7). Chemistry LibreTexts. Retrieved from [Link]

• 6.2: Thin Layer Chromatography (TLC). (2020, April 17). Chemistry LibreTexts. Retrieved from [Link]

• Thin layer chromatography. Pharmaceutical Press. Retrieved from [Link]

• CHEM 344 Thin Layer Chromatography. University of Wisconsin-Madison. Retrieved from [Link]

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A Comparative Guide to the Structural Elucidation of N-(4-hydroxyphenyl)-4-methoxybenzamide

In the landscape of drug discovery and materials science, the precise determination of a molecule's three-dimensional structure is paramount. It is the bedrock upon which we build our understanding of its physicochemical properties, biological activity, and potential applications. This guide provides an in-depth comparison of methodologies for the structural determination of N-(4-hydroxyphenyl)-4-methoxybenzamide, a compound of interest for its potential pharmacological activities. While a definitive crystal structure for this specific molecule is not publicly available as of this writing, we will draw upon crystallographic data from closely related analogues to provide a robust comparative analysis. This approach mirrors the real-world challenges researchers often face, where data from similar structures can provide invaluable predictive insights.

The Gold Standard: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction (SC-XRD) stands as the unequivocal gold standard for determining the absolute three-dimensional structure of a crystalline solid. The technique provides precise atomic coordinates, bond lengths, bond angles, and details of intermolecular interactions.

Experimental Protocol: A Self-Validating Workflow

The successful determination of a crystal structure via SC-XRD is a multi-step process that requires meticulous attention to detail.

Step 1: Synthesis and Crystallization

The synthesis of N-(4-hydroxyphenyl)-4-methoxybenzamide can be achieved via the amidation of 4-methoxybenzoyl chloride with 4-aminophenol. The critical and often most challenging step is the growth of high-quality single crystals. A common method is slow evaporation from a suitable solvent or solvent mixture. For analogous compounds like 4-methoxy-N-phenylbenzamide, colorless prisms have been obtained by recrystallization from ethanol[1].

Step 2: Data Collection

A suitable single crystal is mounted on a goniometer and placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations. The crystal is then exposed to a monochromatic X-ray beam, and the diffraction pattern is collected on a detector.

Step 3: Structure Solution and Refinement

The collected diffraction data is processed to yield a set of structure factors. These are then used to solve the phase problem and generate an initial electron density map. From this map, the positions of the atoms are determined. The structural model is then refined to achieve the best possible fit to the experimental data.

Predicted Structural Parameters from Analogues

Based on published data for structurally related compounds, we can anticipate key structural features of N-(4-hydroxyphenyl)-4-methoxybenzamide.

Parameter	Predicted Value/Range	Analogue(s)
Crystal System	Triclinic or Orthorhombic	4-methoxy-N-phenylbenzamide (Triclinic)[1], N-(4-Hydroxyphenyl)-3,4,5-trimethoxybenzamide (Orthorhombic)[2]
Space Group	P-1 or Pna21	4-methoxy-N-phenylbenzamide (P-1)[3], N-(3-Hydroxyphenyl)-3-methoxybenzamide (Pna21)[4]
Dihedral Angle (between benzene rings)	60-75°	N-(4-Hydroxyphenyl)-3,4,5-trimethoxybenzamide (71.59°)[2], 4-methoxy-N-phenylbenzamide (65.18°)[1]
Hydrogen Bonding	N-H···O and O-H···O	N-(4-Hydroxyphenyl)-3,4,5-trimethoxybenzamide[2], 4-methoxy-N-phenylbenzamide[1]

These predictions provide a valuable starting point for the analysis of experimental data and highlight the expected non-planar conformation and the significant role of hydrogen bonding in the crystal packing.

Alternative and Complementary Techniques: A Comparative Analysis

While SC-XRD is the definitive method, other techniques provide valuable, albeit less complete, structural information. The choice of technique often depends on the nature of the sample and the specific information required.

Powder X-ray Diffraction (PXRD)

PXRD is a rapid and non-destructive technique used to analyze polycrystalline materials. It provides information about the crystalline phases present in a sample. While it does not provide the detailed atomic arrangement of SC-XRD, it is invaluable for phase identification, purity assessment, and studying polymorphism. For instance, in the case of N-(3-hydroxyphenyl)-3-methoxybenzamide, PXRD would be essential to distinguish between its two known polymorphs[4].

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for determining the covalent structure of a molecule in solution. 1H and 13C NMR would confirm the presence of the 4-hydroxyphenyl and 4-methoxyphenyl moieties and the amide linkage in N-(4-hydroxyphenyl)-4-methoxybenzamide. Advanced 2D NMR techniques like COSY, HSQC, and HMBC can establish the connectivity of the entire molecule. However, NMR provides an average structure in solution, which may differ from the solid-state conformation due to crystal packing forces.

Mass Spectrometry (MS)

Mass spectrometry provides a highly accurate measurement of the molecular weight of a compound, confirming its elemental composition. Fragmentation patterns observed in tandem MS experiments can further corroborate the proposed structure by identifying characteristic fragments of the molecule.

Computational Modeling

In the absence of experimental single-crystal data, computational modeling, particularly Density Functional Theory (DFT), can be used to predict the lowest energy conformation of a molecule. These predicted structures can provide insights into bond lengths, angles, and dihedral angles, which can then be compared with data from analogous crystal structures to build confidence in the model.

Conclusion: An Integrated Approach

The comprehensive structural characterization of N-(4-hydroxyphenyl)-4-methoxybenzamide is best achieved through an integrated approach. While single-crystal X-ray diffraction remains the ultimate goal for unambiguous solid-state structure determination, techniques such as NMR and mass spectrometry are essential for confirming the covalent structure and molecular formula. Powder XRD is crucial for analyzing the bulk material for crystallinity and polymorphism. In the absence of suitable single crystals, a combination of these experimental techniques with computational modeling provides a powerful and scientifically rigorous pathway to understanding the structural intricacies of this and other important molecules.

References

• N-(4-Hydroxyphenyl)-3,4,5-trimethoxybenzamide - PMC - NIH. Available at: [Link]

• Crystal structure of 4-methoxy-N-phenylbenzamide - PMC. Available at: [Link]

• Structural Comparison of Three N-(4-Methoxyphenyl)-Nitrobenzenesulfonamide Derivatives. Available at: [Link]

• Synthesis, Spectral Characterization and Crystal Structure of(E)-4- Hydroxy-N -(2-methoxybenzylidene) benzohydrazide - SciSpace. Available at: [Link]

• 4-methoxy-N-phenylbenzamide | C14H13NO2 | CID 346037 - PubChem - NIH. Available at: [Link]

• Polymorphism in N-(3-Hydroxyphenyl)-3-methoxybenzamide - MDPI. Available at: [Link]

• Crystal structure of 4-methoxy-N-phenylbenzamide. Available at: [Link]

• Polymorphism in N-(3-Hydroxyphenyl)-3-methoxybenzamide. Available at: [Link]

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• 1. Crystal structure of 4-meth­oxy-N-phenyl­benzamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N-(4-Hy­droxy­phen­yl)-3,4,5-trimeth­oxy­benzamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4-methoxy-N-phenylbenzamide | C14H13NO2 | CID 346037 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Polymorphism in N-(3-Hydroxyphenyl)-3-methoxybenzamide [mdpi.com]